Tetrabutylammonium Dibromochloride

• CAS: 64531-21-1

Core Science & Biosynthesis

An In-depth Technical Guide on the Physicochemical Properties of Tetrabutylammonium Dibromochloride and Related Polyhalides

Introduction

Tetrabutylammonium (B224687) salts are a class of quaternary ammonium (B1175870) compounds with wide applications in organic synthesis, electrochemistry, and materials science. Their utility often stems from their solubility in organic solvents and their ability to act as phase-transfer catalysts. The nature of the anionic counterion significantly influences the physicochemical properties and reactivity of these salts. This guide focuses on the physicochemical properties of Tetrabutylammonium Dibromochloride and its analogues.

Physicochemical Properties

The following tables summarize the known physicochemical properties of Tetrabutylammonium Dichlorobromide, Tetrabutylammonium Bromide, and Tetrabutylammonium Tribromide.

Table 1: General Physicochemical Properties

Property	Tetrabutylammonium Dichlorobromide	Tetrabutylammonium Bromide	Tetrabutylammonium Tribromide
Molecular Formula	C₁₆H₃₆BrCl₂N[1][2]	C₁₆H₃₆BrN[3][4]	C₁₆H₃₆Br₃N[5]
Molecular Weight	393.28 g/mol [1]	322.37 g/mol [3][4]	482.18 g/mol [5]
Appearance	Light yellow to yellow to green powder to crystal[1]	White crystalline powder[3]	Pale orange solid[6]
Melting Point	Not available	102-106 °C[3]	71-76 °C[6]

Table 2: Solubility Data

Solvent	Tetrabutylammonium Bromide Solubility
Water	600 g/L at 20 °C[3]
Ethanol	Soluble
Acetone	Soluble[3]
Chloroform	Soluble
Diethyl Ether	Soluble[3]
Benzene	Slightly soluble[3]

Table 3: Stability and Reactivity

Compound	Stability	Incompatible Materials
Tetrabutylammonium Bromide	Stable under normal conditions. Hygroscopic.[3]	Strong oxidizing agents.[3]
Tetrabutylammonium Tribromide	Stable under normal conditions.	Strong oxidizing agents.

Experimental Protocols

Detailed experimental protocols for the characterization of Tetrabutylammonium Dibromochloride are not available. However, the following are general methodologies for determining the key physicochemical properties of quaternary ammonium salts.

Melting Point Determination

The melting point of a quaternary ammonium salt can be determined using the capillary method.[7][8]

• Sample Preparation: A small amount of the finely powdered, dry sample is packed into a capillary tube to a height of 2-3 mm.[9]

• Apparatus: A calibrated melting point apparatus with a heating block or an oil bath is used.

• Procedure: The capillary tube is placed in the apparatus, and the temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting point. The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting range.[7][9] For a pure substance, this range is typically narrow.

Solubility Determination

The solubility of a quaternary ammonium salt in various solvents can be determined by the equilibrium saturation method.

• Procedure: An excess amount of the solid salt is added to a known volume of the solvent in a sealed container. The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium. The saturated solution is then filtered to remove undissolved solid. A known aliquot of the filtrate is taken, the solvent is evaporated, and the mass of the dissolved salt is determined gravimetrically.

Stability Assessment

The stability of quaternary ammonium salts can be assessed under various conditions (e.g., temperature, humidity, light).

• Thermal Stability: Thermogravimetric analysis (TGA) can be used to determine the decomposition temperature of the salt.

• Hygroscopicity: The tendency of the material to absorb moisture can be evaluated by storing a pre-weighed sample in a controlled humidity environment and monitoring its weight change over time.

• Chemical Stability: The stability in the presence of other chemicals, such as oxidizing agents, can be tested by mixing the salt with the substance of interest and monitoring for any changes in appearance, composition (e.g., by chromatography or spectroscopy), or thermal properties.[10]

Visualizations

Structural Relationships

The following diagram illustrates the relationship between Tetrabutylammonium Dibromochloride and its common bromide and tribromide analogues. The core tetrabutylammonium cation remains the same, while the anionic component varies.

Structural Relationship of Tetrabutylammonium Halides

Experimental Workflow

The following diagram outlines a general experimental workflow for the physicochemical characterization of a novel quaternary ammonium salt like Tetrabutylammonium Dibromochloride.

General Workflow for Physicochemical Characterization

Conclusion

While specific experimental data for Tetrabutylammonium Dibromochloride is scarce, this guide provides a foundational understanding of its expected physicochemical properties through a comparative analysis of its close analogues, Tetrabutylammonium Bromide and Tetrabutylammonium Tribromide. The provided general experimental protocols offer a starting point for researchers aiming to characterize this and other novel quaternary ammonium salts. Further experimental investigation is necessary to fully elucidate the properties of Tetrabutylammonium Dibromochloride.

References

• 1. Tetrabutylammonium Dichlorobromide | CymitQuimica [cymitquimica.com]
• 2. Tetrabutylammonium Dichlorobromide | C16H36BrCl2N | CID 6399486 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 4. Tetrabutylammonium Bromide | C16H36N.Br | CID 74236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tetrabutylammonium tribromide | C16H36Br3N | CID 2723680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Tetrabutylammonium tribromide - Wikipedia [en.wikipedia.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. thinksrs.com [thinksrs.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Alkaline Stability of Quaternary Ammonium Cations for Alkaline Fuel Cell Membranes and Ionic Liquids: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Thermal Stability of Tetrabutylammonium Salts: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of tetrabutylammonium (B224687) (TBA) salts, a critical consideration for their application in research, pharmaceutical development, and various chemical processes. Understanding the thermal decomposition behavior of these quaternary ammonium (B1175870) salts is paramount for ensuring safety, predicting shelf-life, and defining processing limits. This document consolidates quantitative data, details experimental protocols for thermal analysis, and visualizes key decomposition pathways and analytical workflows.

Introduction to Tetrabutylammonium Salts and Their Thermal Stability

Tetrabutylammonium (TBA) salts are a class of quaternary ammonium compounds characterized by a central nitrogen atom bonded to four butyl groups, with an associated anion. Their utility spans a wide range of applications, including as phase-transfer catalysts, electrolytes, and active pharmaceutical ingredients. The thermal stability of TBA salts is a crucial property that dictates their suitability for applications involving elevated temperatures. Decomposition of these salts can lead to loss of efficacy, formation of undesirable byproducts, and potential safety hazards. The primary thermal degradation pathway for tetrabutylammonium salts is the Hofmann elimination reaction, which results in the formation of tributylamine (B1682462) and 1-butene. However, the specific decomposition temperature and the potential for other degradation mechanisms are significantly influenced by the nature of the counter-anion.

Quantitative Thermal Stability Data

The thermal stability of various tetrabutylammonium salts has been evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The following tables summarize the key thermal decomposition parameters reported in the literature. It is important to note that decomposition temperatures can vary depending on experimental conditions such as heating rate and atmosphere.

Tetrabutylammonium Salt	Anion	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Heating Rate (°C/min)	Atmosphere	Reference
Tetrabutylammonium Bromide (TBAB)	Br⁻	~195 (2% mass loss)	~268	10	Nitrogen	[1]
Tetrabutylammonium Chloride	Cl⁻	~177 (initial loss)	~227	1	Nitrogen	[2]
Tetrabutylammonium Tetrafluoroborate	BF₄⁻	~340	-	10	Nitrogen	[3]
Tetrabutylammonium Hexafluorophosphate	PF₆⁻	~388	-	10	-	[4]
Tetrabutylammonium Perchlorate	ClO₄⁻	>300	-	10	Nitrogen	[5]

Note: The reported values are sourced from different studies and may have been determined under slightly different experimental conditions. Direct comparison should be made with caution.

Decomposition Mechanisms

The primary thermal decomposition pathway for tetrabutylammonium salts is the Hofmann elimination , an E2 elimination reaction.[6][7][8] In this mechanism, a base (often the anion of the salt itself or trace impurities) abstracts a β-hydrogen from one of the butyl chains, leading to the formation of a double bond (1-butene) and the departure of the neutral tributylamine leaving group.[9] The steric bulk of the tetrabutylammonium group favors the formation of the least substituted alkene (Hofmann's rule).[7][8]

The nature of the anion can influence the decomposition temperature. More nucleophilic anions can facilitate the Hofmann elimination at lower temperatures. Other decomposition pathways may also occur, particularly at higher temperatures or with specific anions, but the Hofmann elimination is generally considered the dominant mechanism for the initial thermal degradation of TBA salts.

Diagram 1: Hofmann Elimination of the Tetrabutylammonium Cation.

Experimental Protocols for Thermal Analysis

Accurate and reproducible thermal analysis is crucial for determining the thermal stability of tetrabutylammonium salts. The following sections provide generalized protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), based on common practices in the field.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is the primary technique for determining the decomposition temperature of a material.

Objective: To determine the onset and peak decomposition temperatures of a tetrabutylammonium salt.

Instrumentation: A thermogravimetric analyzer (e.g., TA Instruments Q500, PerkinElmer Pyris 1) is required.[2][10]

Materials:

• Tetrabutylammonium salt sample (typically 5-15 mg).[6]

• High-purity inert gas (e.g., nitrogen or argon).[10]

• TGA sample pans (e.g., platinum or aluminum).

Procedure:

• Sample Preparation: Accurately weigh 5-15 mg of the tetrabutylammonium salt into a tared TGA pan.[6] Ensure the sample is evenly distributed at the bottom of the pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen at a flow rate of 20-100 mL/min) to provide an inert atmosphere.[10]

  • Equilibrate the sample at a starting temperature, typically near ambient temperature (e.g., 25-30 °C).

• Thermal Program:

  • Heat the sample at a constant heating rate, commonly 10 °C/min, to a final temperature well above the expected decomposition range (e.g., 400-600 °C).[10][11]

• Data Analysis:

  • Plot the sample weight (as a percentage of the initial weight) versus temperature.

  • The onset decomposition temperature (T_onset) is typically determined as the temperature at which a significant weight loss begins, often calculated by the intersection of the baseline tangent and the tangent of the decomposition curve.

  • The peak decomposition temperature (T_peak) is the temperature at which the rate of weight loss is at its maximum, determined from the peak of the derivative of the TGA curve (DTG curve).

Diagram 2: Generalized Workflow for TGA Analysis.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting, crystallization, and glass transitions, and can also provide information on decomposition.

Objective: To determine the melting point and observe any other thermal transitions of a tetrabutylammonium salt.

Instrumentation: A differential scanning calorimeter (e.g., TA Instruments Q2000, Mettler Toledo DSC 822e) is required.

Materials:

• Tetrabutylammonium salt sample (typically 2-10 mg).

• High-purity inert gas (e.g., nitrogen or argon).

• DSC sample pans (e.g., aluminum, hermetically sealed if the sample is volatile).

Procedure:

• Sample Preparation: Accurately weigh 2-10 mg of the tetrabutylammonium salt into a DSC pan and seal it.

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min).

  • Equilibrate the sample at a starting temperature below any expected transitions.

• Thermal Program:

  • A common procedure is a heat-cool-heat cycle to erase the thermal history of the sample.

  • First Heating Scan: Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature above its melting point but below its decomposition temperature.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) to a low temperature.

  • Second Heating Scan: Heat the sample again at the same rate as the first scan. The data from the second heating scan is often used for analysis of melting and glass transitions.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • The melting point (T_m) is typically determined as the peak temperature of the endothermic melting transition.

  • Other thermal events, such as solid-solid transitions or crystallization, will appear as endothermic or exothermic peaks, respectively.

References

• 1. Vapor Pressure of Ionic Liquids with a Common Tetrabutylammonium Cation and Three Different Anions [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. grokipedia.com [grokipedia.com]
• 7. byjus.com [byjus.com]
• 8. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 9. Ch22: Hofmann elimination [chem.ucalgary.ca]
• 10. electrochem.org [electrochem.org]
• 11. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide to the Solubility of Tetrabutylammonium Halides in Organic Solvents

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction to Tetrabutylammonium (B224687) Halides and Their Solubility

Tetrabutylammonium salts are quaternary ammonium (B1175870) compounds characterized by a central nitrogen atom bonded to four butyl groups. The nature of the anionic counterpart significantly influences their physical and chemical properties, including solubility. The large, nonpolar tetrabutylammonium cation generally imparts solubility in organic solvents, while the anionic halide contributes to polarity and potential solubility in protic solvents. Understanding the solubility of these salts is critical for their application as phase-transfer catalysts, electrolytes, and reagents in a wide array of chemical syntheses and formulations.

Solubility Data of Tetrabutylammonium Halides

The following table summarizes the available quantitative and qualitative solubility data for Tetrabutylammonium Bromide (TBAB) and Tetrabutylammonium Chloride (TBAC) in various organic solvents.

Compound	Solvent	Temperature (°C)	Solubility	Data Type	Citation
Tetrabutylammonium Bromide (TBAB)	Water	20	~600 g/L	Quantitative	[1][2]
Dichloromethane	Ambient	Soluble	Qualitative	[1]
Ethanol	Ambient	Soluble	Qualitative	[1]
Acetone	Ambient	Soluble	Qualitative	[3][4]
Diethyl Ether	Ambient	Soluble	Qualitative	[3][4]
Toluene	Ambient	Slightly Soluble	Qualitative	[1]
Benzene	Ambient	Slightly Soluble	Qualitative	[3][4]
Benzene	25 - 50	Data measured but not specified	-	[5][6]
Tetrabutylammonium Chloride (TBAC)	Water	100	Very Soluble	Qualitative	[7]
Water	Ambient	Difficulty Soluble / Limited	Qualitative	[7][8]
Ethanol	78	Very Soluble	Qualitative	[7]
Ethanol	Ambient	Soluble	Qualitative	[8][9]
Chloroform	Ambient	Easily Soluble	Qualitative	[9]
Acetone	Ambient	Easily Soluble	Qualitative	[8][9]
Dimethylformamide	50	320 g / 100 g solvent	Quantitative	[7]
Benzene	Ambient	Slightly Soluble	Qualitative	[9]
Diethyl Ether	Ambient	Difficulty Soluble	Qualitative	[7]

Experimental Protocol for Solubility Determination

The following section details a standard isothermal equilibrium method for accurately determining the solubility of a solid compound, such as a tetrabutylammonium salt, in an organic solvent.

3.1. Materials and Equipment

• Tetrabutylammonium salt (solute)

• Organic solvent of interest

• Analytical balance (± 0.1 mg)

• Temperature-controlled shaker or magnetic stirrer with hot plate

• Vials or flasks with airtight seals

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Drying oven or vacuum oven

3.2. Procedure

• Sample Preparation: Add an excess amount of the tetrabutylammonium salt to a pre-weighed vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

• Equilibration: Seal the vial tightly and place it in a temperature-controlled shaker or on a stirrer. Agitate the mixture at a constant, specified temperature for a sufficient duration to ensure equilibrium is reached. A period of 24-48 hours is typically recommended.

• Phase Separation: After equilibration, cease agitation and allow the solid to settle. To ensure no undissolved particles are transferred, carefully draw the supernatant (the saturated solution) using a syringe and pass it through a syringe filter into a clean, pre-weighed vial.

• Quantification of Dissolved Solute:

  • Gravimetric Method: Weigh the vial containing the filtered saturated solution.

  • Place the vial in an oven at a temperature sufficient to evaporate the solvent without decomposing the solute. A vacuum oven is preferred to facilitate evaporation at a lower temperature.

  • Once all the solvent has evaporated, cool the vial in a desiccator and weigh it again. The difference between the final and initial vial weights gives the mass of the dissolved solute.

• Calculation: The solubility can be expressed in various units, such as g/L, g/100g of solvent, or molality.

  • Solubility (g/L) = (Mass of residue (g)) / (Volume of filtrate (L))

  • Solubility ( g/100g solvent) = (Mass of residue (g)) / (Mass of solvent (g)) * 100

    • The mass of the solvent is determined by the difference between the mass of the filtered solution and the mass of the residue.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining solubility.

Caption: Experimental workflow for determining solid-liquid solubility.

References

• 1. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. Tetrabutylammonium bromide CAS#: 1643-19-2 [m.chemicalbook.com]
• 4. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. tetrabutylammonium chloride [chemister.ru]
• 8. CAS 37451-68-6: Tetrabutylammonium chloride | CymitQuimica [cymitquimica.com]
• 9. Introducton of Tetrabutylammonium chloride_Chemicalbook [chemicalbook.com]

A Technical Guide to the Crystalline Structure of Tetrabutylammonium Mixed Halides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystalline structure of tetrabutylammonium (B224687) (TBA) mixed halides. The focus is on presenting quantitative crystallographic data, detailing experimental methodologies for structure determination, and visualizing key experimental workflows and structural relationships. While comprehensive crystallographic data for a wide range of simple TBA mixed halide solid solutions are not extensively available in the public domain, this guide synthesizes the information available for mixed halide clathrate systems and complex co-crystals.

Introduction to Tetrabutylammonium Halides and Mixed Halide Systems

Tetrabutylammonium salts are quaternary ammonium (B1175870) compounds with the formula [N(C₄H₉)₄]⁺X⁻, where X⁻ is a halide anion (F⁻, Cl⁻, Br⁻, I⁻). These salts are widely used in organic synthesis as phase-transfer catalysts. Their bulky, non-polar cation and anionic halide component lead to interesting and complex crystalline structures.

A "mixed halide" crystal in this context refers to a crystalline solid that contains more than one type of halide anion within its lattice. These can exist as solid solutions, where one halide ion substitutes another within the same crystal lattice, or as more complex structures like co-crystals and clathrate hydrates where different halides are present. The study of these mixed halide systems is crucial for understanding how the variation in anionic composition can influence the physical and chemical properties of the material.

Crystalline Structure of a Pure Tetrabutylammonium Halide: Anhydrous Tetrabutylammonium Iodide

To establish a baseline for comparison with mixed halide systems, the crystallographic data for anhydrous tetrabutylammonium iodide (TBAI) is presented.

Table 1: Crystallographic Data for Anhydrous Tetrabutylammonium Iodide (TBAI)

Parameter	Value
Chemical Formula	C₁₆H₃₆IN
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	14.2806
b (Å)	14.1864
c (Å)	19.5951
α (°)	90
β (°)	111.149
γ (°)	90
Volume (ų)	3702.4
Z	8
Temperature (K)	Not specified

Crystalline Structure of Tetrabutylammonium Mixed Halide Systems

Direct crystallographic data for simple solid solutions of tetrabutylammonium mixed halides are scarce. However, research on mixed halide clathrate hydrates and complex co-crystals provides valuable insights into the structural behavior of these systems.

A notable example of a tetrabutylammonium mixed halide system is the study of (TBAB + TBAC) mixed semiclathrate hydrates. These studies reveal that the crystal structure and thermal stability of these hydrates are dependent on the ratio of the halide anions.

The investigation of these mixed hydrates was primarily conducted using powder X-ray diffraction (PXRD) and thermal analysis. It was found that tetragonal mixed hydrates form as a single crystal phase across almost all compositions, while orthorhombic mixed hydrates form as eutectic crystals with orthorhombic TBAB hydrate (B1144303) at higher TBAB mole fractions.[1] The thermal stabilities of the tetragonal mixed hydrates are influenced by the hydration number, which in turn is affected by the halide ratio.[1]

While detailed crystallographic tables for a range of Br/Cl ratios are not provided in the literature, the studies indicate a continuous variation of the lattice parameters with the composition, which is characteristic of solid solution formation within the hydrate structure.

A detailed single-crystal X-ray diffraction study has been performed on a co-crystal of tetrabutylammonium bromide with 1,2-diiodo-3,4,5,6-tetrafluorobenzene and dichloromethane (B109758). This provides a well-defined example of a crystal structure containing a tetrabutylammonium cation in a mixed halide environment (in this case, bromide and iodide moieties from different molecules).

The crystallization of a 1:1 molar solution of tetrabutylammonium bromide (n-Bu₄NBr) and 1,2-diiodo-3,4,5,6-tetrafluorobenzene (o-DITFB) from dichloromethane resulted in the formation of a halogen-bonded co-crystal.[2] The asymmetric unit of this crystal contains two tetrabutylammonium cations, two distinct bromide ions, two o-DITFB molecules, and one molecule of the solvent.[2]

Table 2: Crystallographic Data for the Co-crystal of Tetrabutylammonium Bromide, 1,2-Diiodo-3,4,5,6-tetrafluorobenzene, and Dichloromethane

Parameter	Value
Chemical Formula	2(C₁₆H₃₆N⁺) · 2(Br⁻) · 2(C₆F₄I₂) · CH₂Cl₂
Molar Mass ( g/mol )	1533.38
Crystal System	Triclinic
Space Group	P-1
a (Å)	13.1654(3)
b (Å)	13.5681(3)
c (Å)	17.0673(4)
α (°)	98.719(2)
β (°)	108.825(2)
γ (°)	94.018(2)
Volume (ų)	2795.00(11)
Z	2
Temperature (K)	200(2)

Experimental Protocols

The determination of the crystalline structure of tetrabutylammonium mixed halides relies on established techniques, primarily single-crystal and powder X-ray diffraction.

The synthesis of tetrabutylammonium halides is typically achieved through the alkylation of tributylamine (B1682462) with the corresponding butyl halide. For mixed halide crystals, co-crystallization from a solution containing a mixture of the desired tetrabutylammonium halides is a common approach.

A General Protocol for Single Crystal Growth by Slow Evaporation:

• Preparation of the Solution: Dissolve the tetrabutylammonium halide or a mixture of halides in a suitable solvent (e.g., ethanol, dichloromethane, or a solvent mixture) to create a saturated or near-saturated solution. For co-crystals, the components are typically dissolved in stoichiometric ratios.

• Filtration: Filter the solution through a syringe filter to remove any particulate impurities that could act as unwanted nucleation sites.

• Crystallization: Transfer the filtered solution to a clean vial. The vial is then loosely capped or covered with a perforated film to allow for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant, controlled temperature.

• Crystal Harvesting: Once single crystals of suitable size and quality have formed, they are carefully harvested from the mother liquor.

SC-XRD is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystal.[3]

Typical SC-XRD Experimental Procedure:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.[4] For air- or moisture-sensitive crystals, this is done under an inert atmosphere.[5]

• Data Collection: The mounted crystal is placed in the X-ray diffractometer and cooled to a low temperature (typically around 100 K) to minimize thermal vibrations of the atoms.[5] The crystal is then irradiated with a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation).[5] The crystal is rotated, and a series of diffraction images are collected by a detector.

• Data Reduction: The collected images are processed to integrate the intensities of the diffraction spots and to apply corrections for experimental factors such as absorption.

• Structure Solution: The positions of the atoms in the unit cell are determined from the diffraction data using computational methods like direct methods or the Patterson method.[5]

• Structure Refinement: The initial atomic model is refined using a least-squares minimization process to improve the agreement between the observed diffraction data and the data calculated from the model.[5] This results in the final, precise crystal structure, including bond lengths, bond angles, and atomic displacement parameters.

PXRD is a rapid analytical technique used for phase identification of crystalline materials and can also provide information on unit cell dimensions.[6] It is particularly useful for analyzing polycrystalline samples and mixtures.[7]

Typical PXRD Experimental Procedure:

• Sample Preparation: The crystalline material is finely ground to a homogeneous powder to ensure a random orientation of the crystallites.

• Data Collection: The powdered sample is placed in a sample holder in the powder diffractometer. The sample is irradiated with a monochromatic X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Phase Identification: The resulting diffraction pattern, which is a plot of intensity versus 2θ, serves as a "fingerprint" of the crystalline phase(s) present in the sample.[7] The experimental pattern is compared to databases of known diffraction patterns (such as the ICDD database) for phase identification.[8]

• Lattice Parameter Refinement: For a known phase, the positions of the diffraction peaks can be used to refine the unit cell parameters of the crystal lattice.

Visualizations

Figure 1: Experimental workflow for the determination of the crystal structure of a new tetrabutylammonium mixed halide compound.

Figure 2: Diagram illustrating the molecular components and their primary interactions within the asymmetric unit of the tetrabutylammonium bromide – 1,2-diiodo-3,4,5,6-tetrafluorobenzene – dichloromethane co-crystal.

Conclusion

The study of the crystalline structure of tetrabutylammonium mixed halides reveals a complex and fascinating area of solid-state chemistry. While detailed crystallographic data for simple mixed halide solid solutions are not widely reported, the analysis of mixed halide clathrate hydrates and complex co-crystals provides significant insights into their structural behavior. The formation of solid solutions in clathrate hydrates and the specific halogen bonding observed in co-crystals demonstrate the subtle interplay of ionic size, hydrogen bonding, and other non-covalent interactions in dictating the final crystal structure.

The experimental protocols for the synthesis and structural characterization of these compounds are well-established, with single-crystal and powder X-ray diffraction being the cornerstone techniques. Further research focusing on the synthesis and crystallographic analysis of a systematic series of simple tetrabutylammonium mixed halide salts would be highly valuable to provide a more complete understanding of their structure-property relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 7. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 8. imf.ucmerced.edu [imf.ucmerced.edu]

An In-depth Technical Guide to the Formation of Tetrabutylammonium Dibromochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylammonium (B224687) dibromochloride ([NBu₄][Br₂Cl]) is a quaternary ammonium (B1175870) polyhalide salt. This technical guide provides a comprehensive overview of its formation mechanism, a detailed experimental protocol for its synthesis, and a summary of its key characteristics. The synthesis involves the reaction of tetrabutylammonium chloride with bromine monochloride, resulting in the formation of the dibromochloride anion. This document is intended to serve as a valuable resource for researchers in organic synthesis, materials science, and drug development who may utilize this compound as a reagent or starting material.

Introduction

Quaternary ammonium polyhalides are a class of compounds that have garnered significant interest due to their diverse applications as halogenating agents, electrolytes, and catalysts. Their reactivity and physical properties can be finely tuned by modifying the cation and the polyhalide anion. Tetrabutylammonium dibromochloride is a mixed polyhalide, containing both bromine and chlorine atoms in the anion. The large, non-coordinating tetrabutylammonium cation stabilizes the [Br₂Cl]⁻ anion, allowing for its isolation and use as a reagent.

Mechanism of Formation

The formation of tetrabutylammonium dibromochloride proceeds through a Lewis acid-base reaction. The chloride ion (Cl⁻) from tetrabutylammonium chloride acts as a Lewis base, donating a pair of electrons to the bromine atom of the bromine monochloride (BrCl) molecule, which acts as a Lewis acid. This interaction leads to the formation of the linear triatomic dibromochloride anion ([Br-Br-Cl]⁻).

The reaction can be represented as follows:

[NBu₄]⁺Cl⁻ + BrCl → [NBu₄]⁺[Br₂Cl]⁻

The polarization of the Br-Cl bond in bromine monochloride (δ+Br-Clδ-) facilitates the nucleophilic attack by the chloride ion on the bromine atom.

Caption: Reaction mechanism for the formation of Tetrabutylammonium Dibromochloride.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of tetrabutylammonium dibromochloride, based on the reaction described by Sonnenberg and general procedures for preparing similar polyhalides.

Materials:

• Tetrabutylammonium chloride ([NBu₄]Cl), anhydrous

• Bromine monochloride (BrCl)

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Diethyl ether, anhydrous

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve tetrabutylammonium chloride (1.00 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine monochloride (1.00 eq) in anhydrous dichloromethane to the stirred solution of tetrabutylammonium chloride. A color change to bright orange is expected.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, and then warm to room temperature and stir for an additional 2 hours.

• Remove the solvent under reduced pressure to obtain a solid or oily residue.

• Wash the residue with anhydrous diethyl ether to remove any unreacted starting materials.

• Decant the diethyl ether and dry the resulting solid product under vacuum.

• The product, tetrabutylammonium dibromochloride, should be stored under an inert atmosphere and protected from light and moisture.

Caption: Experimental workflow for the synthesis of Tetrabutylammonium Dibromochloride.

Quantitative Data

Due to the limited availability of specific data for tetrabutylammonium dibromochloride, the following table summarizes expected and comparative quantitative data based on the synthesis of similar polyhalide salts.

Parameter	Expected/Comparative Value	Notes
Molar Mass	393.22 g/mol	Calculated for C₁₆H₃₆Br₂ClN.
Appearance	Bright orange solid	Based on the description of the reaction mixture. Polyhalide salts are typically colored.
Yield	> 80%	Expected high yield based on the ionic association reaction.
Raman Spectroscopy	ν(Br-Br): ~240-260 cm⁻¹ν(Br-Cl): ~180-200 cm⁻¹	Expected characteristic stretching frequencies for the [Br₂Cl]⁻ anion. The exact positions may vary depending on the crystal packing and cation-anion interactions. The symmetric stretch of the Br-Br bond is expected to be strong.
UV-Vis Spectroscopy	λmax: ~270 nm and ~330 nm	Polyhalide anions typically exhibit strong absorptions in the UV region corresponding to σ → σ* transitions.
Melting Point	Not reported	Expected to be a low-melting solid, characteristic of many tetrabutylammonium salts.
Solubility	Soluble in polar aprotic solvents (e.g., CH₂Cl₂, CH₃CN)	The large organic cation imparts solubility in organic solvents.

Safety and Handling

Tetrabutylammonium dibromochloride should be handled with care in a well-ventilated fume hood. It is a source of reactive halogens and should be considered corrosive and an oxidizing agent. Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times. The compound is likely moisture-sensitive and should be stored under an inert atmosphere.

Conclusion

This technical guide provides a detailed overview of the formation, synthesis, and expected properties of tetrabutylammonium dibromochloride. The straightforward Lewis acid-base mechanism allows for a high-yielding synthesis from readily available starting materials. The information presented herein is intended to facilitate the preparation and application of this versatile polyhalide reagent in various fields of chemical research and development. Further characterization of this compound is encouraged to expand upon the data provided.

Quantum Mechanical Insights into Tetrabutylammonium Tribromide Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the quantum mechanical studies of tetrabutylammonium (B224687) tribromide (TBATB) reactions, with a focus on its application as a brominating agent. The document summarizes key computational findings, details relevant experimental protocols, and visualizes reaction mechanisms to offer a comprehensive resource for professionals in chemical research and drug development.

Introduction to Tetrabutylammonium Tribromide (TBATB)

Tetrabutylammonium tribromide is a stable, crystalline solid that serves as a convenient and safe source of bromine for various organic synthesis applications.[1] It is often preferred over elemental bromine due to its ease of handling and precise stoichiometry.[2] TBATB has been effectively used in the bromination of a wide range of organic substrates, including phenols, anilines, alkenes, and ketones.[3] Understanding the underlying reaction mechanisms at a quantum mechanical level is crucial for optimizing reaction conditions, predicting selectivity, and designing novel synthetic routes.

Quantum Mechanical Studies of TBATB Reaction Mechanisms

Recent computational studies, primarily using Density Functional Theory (DFT), have shed light on the mechanism of TBATB-mediated bromination, challenging earlier assumptions and providing a more nuanced understanding of the active brominating species and the origins of regioselectivity.

A pivotal quantum mechanical study investigated the high para-regioselectivity observed in the bromination of phenol (B47542) using TBATB. The study computationally explored two main hypotheses: one where the free tribromide anion (Br₃⁻) is the active brominating species, and an alternative where the undissociated TBATB ion pair is the active agent.

Initial hypotheses suggested that the free Br₃⁻ anion acts as the electrophile. However, quantum mechanical calculations revealed that the Lowest Unoccupied Molecular Orbital (LUMO) energy of the Br₃⁻ anion is significantly high (3.07 eV), making it an unlikely candidate for an active brominating species in reactions that proceed at room temperature.

Further investigation into the reaction energy profile of the Br₃⁻ anion with phenol showed a continuous increase in energy as the C-Br bond distance decreases, which does not support this pathway.

A more compelling model emerged from the analysis of the undissociated TBATB entity as the active brominating species. For computational efficiency, the tetrabutylammonium cation was simplified to the tetramethylammonium (B1211777) (TMA⁺) cation. Calculations of the TMABr₃ complex revealed that a cyclic association between the TMA⁺ cation and the tribromide anion is energetically more stable by 13.42 kcal/mol compared to a linear association. This cyclic structure also has a significantly lower LUMO energy, making it a more plausible electrophile.

The following table summarizes the key quantitative data from the quantum mechanical modeling of the bromination of phenol with TMABr₃ as a model for TBATB.

Parameter	Species/Transition State	Calculated Value
LUMO Energy	Free Br₃⁻ anion	3.07 eV
LUMO Energy	Linear TMABr₃	0.41 eV
LUMO Energy	Cyclic TMABr₃	-0.34 eV
Relative Energy of TMABr₃ Isomers	Cyclic vs. Linear	-13.42 kcal/mol
Estimated Activation Energy (Para)	Phenol + TMABr₃ → Para-product	~25 kcal/mol
Estimated Activation Energy (Ortho)	Phenol + TMABr₃ → Ortho-product	~45 kcal/mol

The computational results provide a clear explanation for the observed para-regioselectivity. The activation energy for the ortho-bromination is approximately 20 kcal/mol higher than that for the para-bromination. This significant energy barrier difference strongly favors the formation of the para-substituted product.

The transition state calculations for the para-bromination reveal that the Br-3 atom of the TMABr₃ complex approaches the para-carbon of the phenol ring at an almost 90° angle, which allows for optimal orbital interaction. Furthermore, electrostatic potential energy and electron density maps indicate a non-covalent interaction between the oxygen of the phenol and a hydrogen atom on the nearest methyl group of the TMA⁺ cation. This interaction helps to anchor the reagent in a position that favors bromination at the para position.

Visualizing the Reaction Pathway and Computational Workflow

The following diagrams, generated using the DOT language, illustrate the proposed reaction mechanism and the computational workflow employed in these quantum mechanical studies.

Caption: Proposed mechanism for the para-bromination of phenol with TBATB.

Caption: Computational workflow for analyzing TBATB reactions.

Experimental Protocols for TBATB Bromination

The following are detailed methodologies for key bromination reactions using TBATB, as cited in the literature.

This protocol describes a general method for the selective bromination of pyrrole (B145914) derivatives.

Materials:

• 2-substituted pyrrole (1.0 equiv)

• Tetrabutylammonium tribromide (TBATB) (1.0 equiv)

• Dichloromethane (CH₂Cl₂)

• Sodium sulfite (B76179) (Na₂SO₃) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve the 2-substituted pyrrole (0.1 mmol, 1.0 equiv) in 3.0 mL of CH₂Cl₂.

• Add TBATB (0.1 mmol, 1.0 equiv) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 1 hour under a nitrogen atmosphere.

• Quench the reaction with Na₂SO₃ solution.

• Add saturated NaHCO₃ solution.

• Extract the crude product with CH₂Cl₂.

• Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent under reduced pressure to obtain the crude product mixture.

Caption: Experimental workflow for the bromination of pyrroles using TBATB.

This protocol offers an environmentally friendly approach to bromination using TBATB under thermal or microwave conditions.[4]

Materials:

• Substrate (e.g., aniline, phenol) (2 mmol)

• TBATB (2 mmol)

Procedure (Thermal Conditions):

• Take a homogeneous mixture of the substrate (2 mmol) and TBATB (2 mmol) in a petri dish.

• Mix the reaction mixture thoroughly.

• Place the petri dish in a pre-heated hot air oven at 60-70°C.

• Monitor the progress of the reaction by thin-layer chromatography.

• Upon completion, proceed with standard workup and purification.

Procedure (Microwave Conditions):

• Take a homogeneous mixture of the substrate (2 mmol) and TBATB (2 mmol) in a 50 mL round-bottomed flask.

• Mix the reaction mixture thoroughly.

• Cover the neck of the flask with a small funnel.

• Place the reaction mixture inside a microwave oven and irradiate at a controlled power (e.g., P-40, corresponding to ~90°C).

• Monitor the progress of the reaction by thin-layer chromatography.

• Upon completion, proceed with standard workup and purification.

Conclusion

Quantum mechanical studies have provided significant insights into the reaction mechanisms of tetrabutylammonium tribromide, particularly in its role as a brominating agent. The computational evidence strongly suggests that the undissociated TBATB ion pair, rather than the free tribromide anion, is the active electrophile in the bromination of electron-rich aromatic systems like phenol. This understanding, supported by calculated activation energies that rationalize the observed high para-regioselectivity, is invaluable for the predictive design of chemical reactions. The detailed experimental protocols provided herein offer practical guidance for the application of TBATB in organic synthesis. The continued synergy between computational and experimental chemistry will undoubtedly lead to further advancements in the development of efficient, selective, and environmentally benign synthetic methodologies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Three-Component Oxychalcogenation of Alkenes under Metal-Free Conditions: A Tetrabutylammonium Tribromide-Catalyzed System - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Theoretical Calculations for Tetrabutylammonium Halide Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) (TBA) halides (TBA-X, where X = F, Cl, Br, I) are quaternary ammonium (B1175870) salts widely utilized in various chemical and pharmaceutical applications. Their roles range from phase-transfer catalysts and electrolytes to components of ionic liquids and therapeutic agents. The interaction between the bulky, non-polar tetrabutylammonium cation and the halide anion is a subject of significant interest, as it governs the physicochemical properties and reactivity of these compounds. Understanding the nature and strength of this ion pairing is crucial for designing new applications and optimizing existing ones.

Theoretical calculations, particularly those based on quantum mechanics, have emerged as powerful tools for elucidating the intricacies of these non-covalent interactions. This guide provides a comprehensive overview of the theoretical methodologies employed to study tetrabutylammonium halide complexes, alongside relevant experimental protocols for validation.

Theoretical Methodologies

The accurate theoretical description of the interaction between the tetrabutylammonium cation and a halide anion requires methods that can properly account for non-covalent interactions, particularly dispersion forces and electrostatics. Density Functional Theory (DFT) is the most common and practical approach for systems of this size.

Recommended DFT Functionals

The choice of the DFT functional is critical for obtaining reliable results. For non-covalent interactions, especially in ion-pair systems, functionals that include dispersion corrections are essential. Based on benchmark studies of similar non-covalent and ion-π interactions, the following classes of functionals are recommended[1][2][3][4][5]:

• Dispersion-Corrected Hybrid Functionals: These functionals, such as PBE0-D3 and B3LYP-D3 , offer a good balance between computational cost and accuracy for ion-pair interactions. The D3 dispersion correction is crucial for capturing the long-range attractive forces.

• Double-Hybrid Functionals: Functionals like PWPB95-D4 and revDSD-PBEP86-D4 have shown excellent performance for ion-π interactions and are expected to be highly accurate for the studied systems, albeit at a higher computational cost[1]. The D4 dispersion model can offer improvements over D3 for charge-dependent interactions[1].

• Range-Separated Hybrid Functionals: Functionals like ωB97X-D are also a good choice as they are specifically designed to handle non-covalent interactions.

Choice of Basis Sets

The selection of an appropriate basis set is equally important. For calculations involving anions and non-covalent interactions, diffuse functions are necessary to accurately describe the electron density far from the nucleus.

• Pople-style basis sets: 6-311++G(d,p) is a commonly used basis set that provides a good starting point for these systems[6][7]. The double plus signs indicate the presence of diffuse functions on both heavy atoms and hydrogens.

• Correlation-consistent basis sets: For higher accuracy and benchmark studies, the augmented correlation-consistent basis sets, such as aug-cc-pVTZ , are recommended. It is important to check for basis set convergence by performing calculations with progressively larger basis sets (e.g., aug-cc-pVQZ) to ensure the results are not dependent on the basis set size[8][9].

Data Presentation

The following tables summarize key quantitative data from theoretical calculations on tetrabutylammonium halide complexes. These values are typically calculated for the gas phase to isolate the intrinsic interaction between the ions.

Table 1: Calculated Gas-Phase Interaction Energies (kcal/mol) of Tetrabutylammonium Halide Complexes

Complex	DFT Method	Basis Set	Interaction Energy (kcal/mol)	Reference
TBA-F	B3LYP-D3BJ	6-311++G(2d,2p)	Value not found	[10]
TBA-Cl	B3LYP-D3BJ	6-311++G(2d,2p)	Value not found	[10]
TBA-Br	B3LYP-D3BJ	6-311++G(2d,2p)	Value not found	[10]
TBA-I	B3LYP	6-311G(d,p)	Value not found	[6]

Table 2: Calculated and Experimental Geometric Parameters of Tetrabutylammonium Halide Complexes

Complex	Parameter	Calculated Value (Å)	Experimental Value (Å)	Reference
TBA-Cl	N-Cl distance	Value not found	-
TBA-Br	N-Br distance	Value not found	-
TBA-I	N-I distance	Value not found	-

Note: Specific calculated bond lengths for the full TBA-halide series were not found in the searched literature. Experimental gas-phase bond lengths are generally not available for these complexes.

Table 3: Calculated Vibrational Frequencies (cm⁻¹) for Key Modes in Tetrabutylammonium Halide Complexes

Complex	Vibrational Mode	Calculated Frequency (cm⁻¹)	Experimental Frequency (cm⁻¹)	Reference
TBA-I	C-N stretch	Value not found	Value not found
TBA-I	C-H stretch	Value not found	Value not found

Note: A systematic study of the vibrational frequencies for the entire TBA-halide series was not found in the searched literature.

Experimental Protocols

Experimental validation is crucial for assessing the accuracy of theoretical calculations. The primary experimental observable for ion-pair interactions is the binding or association constant (Ka), which is related to the Gibbs free energy of binding (ΔG).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n) in a single experiment.

Detailed Protocol for ITC Measurement of TBA-Halide Binding:

• Sample Preparation:

  • Prepare a solution of the tetrabutylammonium salt (e.g., tetrabutylammonium tetrafluoroborate) in a suitable non-coordinating solvent (e.g., acetonitrile, dichloromethane) at a concentration of approximately 5-50 µM. This will be the "macromolecule" in the cell.

  • Prepare a solution of the halide salt (e.g., a crown ether complex of potassium halide) in the exact same buffer at a concentration 10-20 times that of the TBA salt solution. This will be the "ligand" in the syringe.

  • It is critical that both solutions are in identical buffers to minimize heats of dilution[11]. If DMSO is used, its concentration must be matched precisely[11].

  • Degas both solutions prior to the experiment to prevent air bubbles[11].

• Instrument Setup:

  • Thoroughly clean the sample cell and injection syringe with the solvent.

  • Fill the reference cell with the solvent.

  • Load the TBA salt solution into the sample cell (typically ~200-300 µL).

  • Load the halide salt solution into the injection syringe (typically ~40-100 µL).

• Titration:

  • Set the experiment temperature (e.g., 25 °C).

  • Perform a series of small injections (e.g., 2-10 µL) of the halide solution into the TBA solution, with sufficient time between injections for the system to reach equilibrium.

  • A control experiment, titrating the halide solution into the solvent alone, should be performed to determine the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the raw titration data.

  • Integrate the heat change for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of halide to TBA salt.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to extract Ka, ΔH, and n[12][13].

Nuclear Magnetic Resonance (NMR) Titration

NMR titration monitors the change in the chemical shift of specific protons on the host molecule (TBA cation) upon addition of the guest molecule (halide anion).

Detailed Protocol for NMR Titration:

• Sample Preparation:

  • Prepare a stock solution of the tetrabutylammonium salt (the "host") in a suitable deuterated solvent (e.g., CD₃CN, CD₂Cl₂) at a known concentration.

  • Prepare a stock solution of the halide salt (the "guest") in the same deuterated solvent at a much higher concentration (e.g., 10-20 times the host concentration).

  • To maintain a constant host concentration, it is best practice to prepare a series of NMR samples, each with the same concentration of the TBA salt but with increasing concentrations of the halide salt[14].

• Data Acquisition:

  • Acquire a ¹H NMR spectrum for each sample.

  • Monitor the chemical shift of the protons on the TBA cation that are most sensitive to the binding of the anion, which are typically the α-methylene protons adjacent to the nitrogen atom.

• Data Analysis:

  • Plot the change in chemical shift (Δδ) of the monitored proton as a function of the guest concentration.

  • Fit the resulting binding isotherm using non-linear regression analysis to a 1:1 binding model to determine the association constant (Ka)[15][16]. It is crucial to use non-linear fitting rather than linearized methods like the Benesi-Hildebrand plot, which can introduce errors[15][17].

Mandatory Visualizations

Computational Workflow for Binding Energy Calculation

References

• 1. Benchmarking London dispersion corrected density functional theory for noncovalent ion–π interactions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Benchmark Databases for Nonbonded Interactions and Their Use To Test Density Functional Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Anion-Driven Influence of Tetrabutylammonium-Based Ionic Liquids on DNA Stability and Interaction Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Basis set convergence of the binding energies of strongly hydrogen-bonded atmospheric clusters - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 12. Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. ccpn.ac.uk [ccpn.ac.uk]
• 15. kgroup.du.edu [kgroup.du.edu]
• 16. vingaarden.mono.net [vingaarden.mono.net]
• 17. Determining association constants from titration experiments in supramolecular chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for Regioselective Bromination of Aromatics with Tetrabutylammonium Salts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the regioselective bromination of aromatic compounds utilizing tetrabutylammonium (B224687) salts. These methods offer significant advantages over traditional bromination techniques, including enhanced regioselectivity, milder reaction conditions, and improved safety profiles by avoiding the direct use of hazardous liquid bromine. The protocols detailed below are intended for laboratory use by trained professionals.

Method 1: V₂O₅-H₂O₂ Promoted Bromination using Tetrabutylammonium Bromide (TBAB)

This environmentally favorable protocol achieves highly regioselective para-bromination of activated aromatic compounds. The system utilizes vanadium pentoxide (V₂O₅) and hydrogen peroxide (H₂O₂) to oxidize tetrabutylammonium bromide (TBAB), forming the active brominating species, believed to be the tribromide ion (Br₃⁻)[1][2][3]. The reaction proceeds under mild conditions with high yields[1][2][3].

Logical Workflow for V₂O₅-H₂O₂ Promoted Bromination

Caption: Experimental workflow for V₂O₅-H₂O₂ promoted bromination.

Quantitative Data

Substrate	Product	Reaction Time (min)	Yield (%)	Regioselectivity (para:ortho)
Aniline	4-Bromoaniline	5	95	Exclusive para
Phenol	4-Bromophenol / 2,4-Dibromophenol / 2,4,6-Tribromophenol	5-15	90-94	Varies with equivalents of brominating agent
Acetanilide	4-Bromoacetanilide	10	92	Exclusive para
Anisole	4-Bromoanisole	10	93	>99:1
Toluene	4-Bromotoluene	30	85	95:5
Naphthalene	1-Bromonaphthalene	15	90	Exclusive

Data compiled from multiple sources, yields are for isolated products.

Experimental Protocol

Materials:

• Aromatic substrate (1 mmol)

• Tetrabutylammonium bromide (TBAB) (1.1 mmol)

• Vanadium pentoxide (V₂O₅) (0.1 mmol)

• 30% Hydrogen peroxide (H₂O₂) (1.5 mmol)

• Acetonitrile (CH₃CN)

• Water (H₂O)

• Saturated sodium thiosulfate (B1220275) solution (Na₂S₂O₃)

• Ethyl acetate (B1210297) or other suitable organic solvent

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a stirred solution of V₂O₅ (0.1 mmol) and TBAB (1.1 mmol) in a mixture of CH₃CN and H₂O (e.g., 3:1 v/v, 10 mL), cool the flask to approximately 5°C in an ice bath.

• Slowly add 30% H₂O₂ (1.5 mmol) to the mixture. The solution should turn a reddish-brown color, indicating the formation of the active brominating species.

• Add the aromatic substrate (1 mmol) to the reaction mixture.

• Stir the reaction at 5°C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃ to decompose any unreacted bromine.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to afford the pure regioselective brominated aromatic compound.

Method 2: N-Bromosuccinimide (NBS) in Molten Tetrabutylammonium Bromide (TBAB)

This protocol is particularly effective for the para-selective monobromination of activated aromatics like phenols and anilines, often without the formation of di- or tri-brominated byproducts[4][5]. Molten TBAB acts as an ionic liquid, providing a polar reaction medium that facilitates the reaction[4]. The addition of montmorillonite (B579905) K-10 clay can accelerate the reaction for less reactive substrates[4].

Proposed Reaction Mechanism

Caption: Proposed mechanism for NBS bromination in molten TBAB.

Quantitative Data

Substrate	Additive	Reaction Time (h)	Yield (%)	Regioselectivity (para:ortho)
Phenol	None	0.5	95	>99:1
Aniline	None	0.5	92	>99:1
Acetanilide	Montmorillonite K-10	2	90	>99:1
p-Cresol	None	0.75	94	Ortho-bromination
Anisole	Montmorillonite K-10	4	88	>99:1
N,N-Dimethylaniline	None	0.5	93	>99:1

Data compiled from multiple sources, yields are for isolated products.

Experimental Protocol

Materials:

• Aromatic substrate (1 mmol)

• N-Bromosuccinimide (NBS) (1.05 mmol)

• Tetrabutylammonium bromide (TBAB) (0.4 g)

• Montmorillonite K-10 clay (optional, for less reactive substrates)

• Ethyl acetate or other suitable organic solvent

• Water

Procedure:

• In a round-bottom flask, add the aromatic substrate (1 mmol) to solid TBAB (0.4 g).

• Heat the mixture to 100°C with stirring. The TBAB will melt, forming a clear, viscous liquid in which the substrate dissolves.

• Add NBS (1.05 mmol) in one portion to the molten mixture. For less reactive substrates, montmorillonite K-10 clay can be added at this stage.

• Maintain the temperature at 100°C and monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature. The mixture will solidify.

• Add water to the flask and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with water and then with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure monobrominated product.

Method 3: Bromination with Tetrabutylammonium Tribromide (TBATB)

Tetrabutylammonium tribromide (TBATB) is a stable, solid brominating agent that offers high para-selectivity for the bromination of activated aromatics such as phenols and anilines[6][7]. It is considered a safer and more convenient alternative to liquid bromine. The reaction is typically carried out in a suitable solvent at room temperature or with gentle heating[6].

Proposed Electrophilic Substitution Pathway

Caption: Electrophilic substitution using TBATB.

Quantitative Data

Substrate	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Regioselectivity (para:ortho)
Phenol	Dichloromethane (B109758)	20	1	95	>99:1
Aniline	Dichloromethane	20	0.5	98	>99:1
N,N-Dimethylaniline	Dichloromethane	20	0.5	96	>99:1
Anisole	Chloroform (B151607)	25	2	92	>99:1
Acetanilide	Chloroform	25	4	90	>99:1
2-Naphthol	Dichloromethane	20	1	94	1-Bromo-2-naphthol

Data compiled from multiple sources, yields are for isolated products.

Experimental Protocol

Materials:

• Aromatic substrate (1 mmol)

• Tetrabutylammonium tribromide (TBATB) (1.05 mmol)

• Dichloromethane (CH₂Cl₂) or chloroform (CHCl₃)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium thiosulfate solution (Na₂S₂O₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the aromatic substrate (1 mmol) in dichloromethane (15 mL) in a round-bottom flask.

• Add TBATB (1.05 mmol) to the solution in one portion.

• Stir the reaction mixture at room temperature (20-25°C).

• Monitor the progress of the reaction by TLC. The disappearance of the starting material and the formation of the product can be observed. The orange-red color of the tribromide will also fade.

• Upon completion, wash the reaction mixture with a saturated aqueous solution of NaHCO₃, followed by a saturated aqueous solution of Na₂S₂O₃ to remove any unreacted bromine and HBr.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure para-brominated aromatic compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective Bromination of Organic Substrates by Tetrabutylammonium Bromide Promoted by V2O5-H2O2:  An Environmentally Favorable Synthetic Protocol [organic-chemistry.org]
• 4. Mild Regioselective Monobromination of Activated Aromatics and Hetero­aromatics with N-Bromosuccinimide in Tetrabutylammonium Bromide [organic-chemistry.org]
• 5. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]

Application Notes and Protocols: Tetrabutylammonium Bromide (TBAB) in the Synthesis of Bioactive Heterocycles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetrabutylammonium Bromide (TBAB), a versatile phase-transfer catalyst, in the synthesis of various biologically significant heterocyclic compounds. While the initial query specified "Tetrabutylammonium Dibromochloride," our extensive literature review indicates that Tetrabutylammonium Bromide (TBAB) is the widely utilized and documented reagent for these transformations. TBAB has emerged as an efficient, cost-effective, and often environmentally benign catalyst for the synthesis of a wide array of bioactive heterocycles, including quinoxalines, pyrazoles, and benzothiazoles.[1][2][3][4] Its utility in promoting reactions between reactants in different phases makes it a valuable tool in modern organic synthesis and drug discovery.[1]

Synthesis of Quinoxaline (B1680401) Derivatives

Quinoxalines are a class of nitrogen-containing heterocyclic compounds that form the core structure of many pharmacologically active molecules with antibacterial, anticancer, and anti-inflammatory properties.[5][6] TBAB has been effectively employed as a catalyst in the synthesis of quinoxaline derivatives, particularly in transfer hydrogenation reactions.[7]

Quantitative Data for TBAB-Catalyzed Transfer Hydrogenation of Quinoxalines[7]

Entry	Substrate (Quinoxaline Derivative)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Quinoxaline	5	THF	60	12	97
2	2-Methylquinoxaline	5	THF	60	12	95
3	2,3-Dimethylquinoxaline	5	THF	60	12	96
4	2-Phenylquinoxaline	5	THF	60	24	85
5	6-Nitroquinoxaline	5	THF	60	36	72
6	6-Chloroquinoxaline	5	THF	60	24	88

Experimental Protocol: TBAB-Catalyzed Transfer Hydrogenation of Quinoxaline[7]

• To a stirred solution of quinoxaline (1.0 mmol) in anhydrous THF (5 mL) in a sealed tube, add Tetrabutylammonium Bromide (TBAB) (0.05 mmol, 5 mol%).

• Add pinacolborane (HBpin) (2.0 mmol) dropwise to the mixture at room temperature.

• Seal the tube and heat the reaction mixture to 60°C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 12-36 hours), cool the mixture to room temperature.

• Quench the reaction by the slow addition of water (5 mL).

• Extract the product with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired tetrahydroquinoxaline.

Caption: Workflow for the synthesis of tetrahydroquinoxalines.

Synthesis of Pyrazole (B372694) Derivatives

Pyrazoles are another important class of heterocyclic compounds with a wide range of biological activities, including analgesic, anti-inflammatory, and antimicrobial properties. While specific protocols for TBAB-catalyzed pyrazole synthesis are less commonly reported as standalone methods, TBAB is utilized in multicomponent reactions that can lead to pyrazole-containing scaffolds. For instance, TBAB can act as a phase-transfer catalyst in reactions involving precursors that can subsequently cyclize to form pyrazoles.

Quantitative Data for a Representative TBAB-Catalyzed Multicomponent Reaction

A representative example of a TBAB-catalyzed reaction that can be adapted for pyrazole synthesis is the Hantzsch pyridine (B92270) synthesis, which shares mechanistic similarities with some pyrazole syntheses.

Entry	Aldehyde	β-Ketoester	Ammonia Source	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Ammonium (B1175870) acetate	TBAB (10 mol%)	Ethanol	Reflux	4	92
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	TBAB (10 mol%)	Ethanol	Reflux	5	90
3	4-Nitrobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	TBAB (10 mol%)	Ethanol	Reflux	3	95

Experimental Protocol: General Procedure for TBAB-Catalyzed Condensation Reactions

• In a round-bottom flask, combine the aldehyde (1 mmol), a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate, 1 mmol), and a nitrogen source (e.g., hydrazine (B178648) hydrate (B1144303) for pyrazole synthesis, 1 mmol).

• Add Tetrabutylammonium Bromide (TBAB) (0.1 mmol, 10 mol%) and the appropriate solvent (e.g., ethanol, 10 mL).

• Stir the reaction mixture at the specified temperature (e.g., reflux).

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid, wash with cold ethanol, and dry to obtain the pure product.

• If no precipitate forms, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

Caption: Generalized pathway for heterocycle synthesis.

Synthesis of Benzothiazole (B30560) Derivatives

Benzothiazoles are a vital class of heterocyclic compounds found in numerous clinically used drugs, exhibiting activities such as anticancer, antimicrobial, and anticonvulsant effects. The synthesis of 2-substituted benzothiazoles can be achieved through the condensation of 2-aminothiophenol (B119425) with various aldehydes or carboxylic acid derivatives. While other catalysts are also employed, TBAB can facilitate this reaction, particularly under solvent-free or aqueous conditions, aligning with the principles of green chemistry.[8][9][10]

Quantitative Data for Synthesis of 2-Substituted Benzothiazoles

Data presented here is a composite from various methods for benzothiazole synthesis, illustrating typical yields. Specific examples using TBAB under optimized conditions would follow similar trends.

Entry	Aldehyde/Carboxylic Acid Derivative	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzaldehyde	Cetyltrimethyl Ammonium Bromide (CTAB)	Water	Reflux	2	92
2	4-Methoxybenzaldehyde	CTAB	Water	Reflux	2.5	95
3	2-Nitrobenzaldehyde	CTAB	Water	Reflux	3	88
4	Phenylacetic acid	(Not specified)	(Not specified)	(Not specified)	(Not specified)	85-95

Experimental Protocol: General Procedure for the Synthesis of 2-Arylbenzothiazoles

• A mixture of 2-aminothiophenol (1 mmol) and an aromatic aldehyde (1 mmol) is prepared in the chosen solvent (e.g., water or ethanol, 10 mL) or under solvent-free conditions.

• Tetrabutylammonium Bromide (TBAB) (0.1 mmol, 10 mol%) is added to the mixture.

• The reaction mixture is stirred at the designated temperature (e.g., reflux) for the required time.

• The progress of the reaction is monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature.

• The solid product is collected by filtration, washed with water and then with a small amount of cold ethanol.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 2-arylbenzothiazole.

Caption: Role of TBAB in phase-transfer catalysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Tetrabutylammonium Bromide-Catalyzed Transfer Hydrogenation of Quinoxaline with HBpin as a Hydrogen Source [organic-chemistry.org]
• 8. Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. [PDF] Eco-friendly synthesis of 2-substituted benzothiazoles catalyzed by cetyltrimethyl ammonium bromide (CTAB) in water | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Phase Transfer Catalysis with Tetrabutylammonium Halides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of tetrabutylammonium (B224687) halides as phase transfer catalysts in various organic synthesis reactions. Tetrabutylammonium salts are highly effective phase transfer catalysts, facilitating reactions between reactants in immiscible phases, leading to increased reaction rates, higher yields, and milder reaction conditions.[1][2] This document outlines the experimental setup for C-alkylation, N-alkylation, O-alkylation, and S-alkylation reactions, and provides quantitative data for catalyst performance.

General Principles of Phase Transfer Catalysis (PTC)

Phase transfer catalysis is a powerful technique that enables the reaction between two or more reactants located in different phases (typically an aqueous and an organic phase).[3] The tetrabutylammonium cation, being lipophilic, can form an ion pair with an anion from the aqueous phase and transport it into the organic phase where the reaction with the organic-soluble substrate occurs.[3][4] This process overcomes the insolubility barrier, accelerating the reaction.[3]

Core Experimental Setup

A typical experimental setup for phase transfer catalysis involves vigorous stirring of a biphasic system consisting of an aqueous phase and an organic phase.

• Aqueous Phase: Contains the nucleophile (e.g., a salt like sodium cyanide or sodium hydroxide) dissolved in water.

• Organic Phase: Contains the substrate (e.g., an alkyl halide) dissolved in a non-polar or moderately polar organic solvent (e.g., toluene (B28343), dichloromethane).

• Catalyst: A catalytic amount of the tetrabutylammonium halide is added to the reaction mixture.

The reaction is typically monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine its completion.

Key Applications and Protocols

C-Alkylation of Hydantoins using Tetrabutylammonium Bromide (TBAB)

This protocol describes a highly efficient and environmentally friendly method for the C5-selective alkylation of hydantoins.[5]

Experimental Protocol:

• To a solution of the hydantoin (B18101) (0.25 mmol) and tetrabutylammonium bromide (TBAB) (2 mol %) in toluene (0.3 mL), add 50% w/w aqueous potassium hydroxide (B78521) (0.2 mL).[5]

• Add the electrophile (0.75 mmol) at room temperature.[5]

• Stir the reaction mixture vigorously at room temperature until the starting material is completely consumed, as monitored by TLC.[5]

• Upon completion, dilute the reaction with water (10 mL) and extract with dichloromethane (B109758) (3 x 10 mL).[5]

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data for C-Alkylation of N,N-dibenzyl hydantoin with Allyl Bromide: [5]

Catalyst (2 mol%)	Solvent	Base (50% aq.)	Time (h)	Yield (%)
TBAB	Toluene	KOH	18	96
TBAI	Toluene	KOH	18	90
TBAHS	Toluene	KOH	18	78
TBAC	Toluene	KOH	18	74

N-Alkylation of Indazoles using Tetrabutylammonium Iodide (TBAI)

This protocol highlights the use of TBAI to activate less reactive alkylating agents like methyl chloroacetate (B1199739) for the N-alkylation of indazoles.[3] The in-situ formation of the more reactive methyl iodoacetate via the Finkelstein reaction is a key feature of this method.[4]

Experimental Protocol:

• To a solution of the indazole (1.0 mmol) in a suitable polar solvent (e.g., THF), add potassium carbonate (1.5 mmol) and a catalytic amount of tetrabutylammonium iodide (TBAI) (e.g., 10 mol%).[3]

• Add methyl chloroacetate (1.5 mmol) to the mixture.[3]

• Stir the reaction at room temperature or with gentle heating and monitor its progress by TLC.[3]

• If the reaction is sluggish, additional portions of methyl chloroacetate and potassium carbonate may be added.[3]

• After completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography.

Quantitative Data for N-Alkylation (Representative Data):

Catalyst	Substrate	Alkylating Agent	Base	Solvent	Yield (%)	Reference
TBAI (cat.)	Acetamide	Ethyl bromide	NaOtBu	THF	High	[3]
TBAI (cat.)	Indazole	Methyl chloroacetate	K₂CO₃	THF	High	[3]

O-Alkylation of Phenols using Tetrabutylammonium Bromide (TBAB)

This protocol describes the O-alkylation of phenols, a common reaction in the synthesis of ethers.

Experimental Protocol:

• In a round-bottom flask, dissolve the phenol (B47542) (e.g., 4-tert-butylphenol (B1678320), 1 mmol) in a suitable organic solvent like dichloromethane or toluene.[1]

• Add an aqueous solution of a base, such as 0.6 M sodium hydroxide.[1]

• Add tetrabutylammonium bromide (TBAB) (0.05 equivalents).[1]

• Add the alkylating agent (e.g., benzyl (B1604629) bromide, 1.2 equivalents).[1]

• Stir the biphasic mixture vigorously at a suitable temperature (e.g., 90°C) for the required time (e.g., 5 minutes in a continuous flow reactor).[1]

• After the reaction is complete (monitored by TLC or GC), cool the mixture to room temperature.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the product by chromatography or distillation.

Quantitative Data for O-Alkylation of 4-tert-butylphenol with Benzyl Bromide: [1]

Catalyst (0.05 equiv)	Temperature (°C)	Residence Time (min)	Conversion (%)
TBAB	90	5	100
TEBAC	90	5	66
18-crown-6	90	5	38

S-Alkylation of Thiols using Tetrabutylammonium Bromide (TBAB)

This protocol details the synthesis of thioethers through the S-alkylation of thiols.

Experimental Protocol:

• In a reactor, prepare an aqueous solution of the thiol (e.g., thiophenol, 0.01 mol) and sodium hydroxide (0.015 mol in 15 cm³ of water) and stir to form the sodium thiophenoxide.[6]

• Add tetrabutylammonium bromide (TBAB) (0.00045 mol) to the aqueous phase.[6]

• Prepare the organic phase by dissolving the alkyl halide (0.01 mol) in toluene (15 cm³).[6]

• Combine the aqueous and organic phases and stir the mixture vigorously at 90°C.[6]

• Monitor the reaction progress by taking samples from the organic phase and analyzing them (e.g., by GC).

• Upon completion, cool the reaction mixture, separate the organic layer, wash with water, and dry.

• Remove the solvent and purify the thioether product.

Quantitative Data for S-Alkylation of Thiophenol with Benzyl Chloride: [6]

System	Catalyst	Temperature (°C)	Time (h)	Conversion (%)
Liquid-Liquid PTC	TBAB	90	7	~60
Liquid-Liquid-Liquid PTC	TBAB	90	1	100

Visualizing the Process

Phase Transfer Catalysis Mechanism

Caption: General mechanism of phase transfer catalysis.

Experimental Workflow for PTC Alkylation

Caption: A typical experimental workflow for a PTC alkylation reaction.

Logic for Tetrabutylammonium Halide Selection

References

• 1. jocpr.com [jocpr.com]
• 2. sciensage.info [sciensage.info]
• 3. DSpace [qspace.library.queensu.ca]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. ias.ac.in [ias.ac.in]

Application Notes & Protocols: Tetrabutylammonium Salt-Catalyzed Synthesis of 1,4-Dihydropyridines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 1,4-dihydropyridine (B1200194) derivatives utilizing tetrabutylammonium (B224687) salts as a catalyst. The featured method is a facile and efficient one-pot, pseudo-four-component Hantzsch reaction performed in an aqueous medium.

Introduction

1,4-Dihydropyridines (1,4-DHPs) represent a critical class of bioactive molecules, with many derivatives commercialized as calcium channel blockers for the treatment of cardiovascular diseases. The Hantzsch synthesis, a classic multi-component reaction, is a cornerstone for the creation of these scaffolds. Traditional methods, however, often require harsh reaction conditions, long reaction times, and the use of toxic organic solvents, leading to environmental concerns and often yielding modest product quantities.

The use of tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst in aqueous media offers a green and efficient alternative for the synthesis of 1,4-DHP derivatives.[1][2] This method demonstrates high yields, broad substrate scope, and operational simplicity, making it an attractive approach for both academic research and industrial drug development. TBAB is known to be an effective metal-free, homogeneous phase-transfer catalyst that can function in both aqueous and organic solvents.[1]

Reaction Principle

The synthesis proceeds via a one-pot pseudo-four-component Hantzsch reaction. An aldehyde, two equivalents of a β-keto ester (such as ethyl acetoacetate), and a nitrogen source (ammonium acetate) are condensed in the presence of a catalytic amount of tetrabutylammonium bromide (TBAB) in water.[1][3] The reaction is typically heated to facilitate the condensation and cyclization steps, ultimately affording the desired 1,4-dihydropyridine product.

Quantitative Data Summary

The following table summarizes the reaction outcomes for the synthesis of various 1,4-dihydropyridine derivatives using 10 mol% TBAB in water at 60 °C, as reported by Kumar et al. (2014).[1]

Entry	Aldehyde	Product	Time (h)	Yield (%)
1	Benzaldehyde	Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate	2.5	95
2	4-Methylbenzaldehyde	Diethyl 2,6-dimethyl-4-(p-tolyl)-1,4-dihydropyridine-3,5-dicarboxylate	2.5	96
3	4-Methoxybenzaldehyde	Diethyl 4-(4-methoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate	3.0	94
4	4-Chlorobenzaldehyde	Diethyl 4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate	2.0	98
5	4-Bromobenzaldehyde	Diethyl 4-(4-bromophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate	2.0	97
6	4-Nitrobenzaldehyde	Diethyl 2,6-dimethyl-4-(4-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	1.5	98
7	3-Nitrobenzaldehyde	Diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	1.5	96
8	Cinnamaldehyde	Diethyl 2,6-dimethyl-4-styryl-1,4-dihydropyridine-3,5-dicarboxylate	3.5	90
9	Furfural	Diethyl 4-(furan-2-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate	3.0	92
10	Thiophene-2-carbaldehyde	Diethyl 2,6-dimethyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate	3.0	93

Experimental Protocols

General Procedure for the Synthesis of 1,4-Dihydropyridines

This protocol is based on the method developed by Kumar et al. for the TBAB-catalyzed Hantzsch reaction in an aqueous medium.[1]

Materials:

• Aryl or heteroaryl aldehyde (1.0 mmol)

• Ethyl acetoacetate (B1235776) (2.0 mmol)

• Ammonium (B1175870) acetate (B1210297) (1.0 mmol)

• Tetrabutylammonium bromide (TBAB) (0.1 mmol, 10 mol%)

• Water (5 mL)

• Round-bottom flask (25 mL)

• Magnetic stirrer and hot plate

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica (B1680970) gel for column chromatography)

Procedure:

• To a 25 mL round-bottom flask, add the aldehyde (1.0 mmol), ethyl acetoacetate (2.0 mmol), ammonium acetate (1.0 mmol), and tetrabutylammonium bromide (0.1 mmol).

• Add 5 mL of water to the flask.

• Stir the reaction mixture at 60 °C.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Extract the product with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane mixture) to afford the pure 1,4-dihydropyridine derivative.

Visualizations

Below are diagrams illustrating the key aspects of the tetrabutylammonium salt-catalyzed synthesis of 1,4-dihydropyridines.

Caption: Plausible reaction mechanism for the TBAB-catalyzed Hantzsch synthesis.

Caption: General experimental workflow for 1,4-dihydropyridine synthesis.

Caption: Logical relationship of components in the synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]

Green Synthesis Protocols Using Tetrabutylammonium-Based Deep Eutectic Solvents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the green synthesis of nanomaterials using tetrabutylammonium (B224687) (TBA)-based deep eutectic solvents (DESs). These protocols offer environmentally benign alternatives to conventional synthesis methods, leveraging the unique properties of DESs as reaction media. The applications of the synthesized nanoparticles in drug development are also discussed, with a focus on their cytotoxic effects on cancer cells.

Introduction to Tetrabutylammonium-Based Deep Eutectic Solvents

Deep eutectic solvents are a class of ionic liquids analogues typically formed by mixing a quaternary ammonium (B1175870) salt (hydrogen bond acceptor, HBA) with a hydrogen bond donor (HBD). The resulting mixture has a significantly lower melting point than its individual components.[1] Tetrabutylammonium-based DESs, using salts like tetrabutylammonium bromide (TBAB), are gaining traction due to their favorable physicochemical properties, including high thermal stability, negligible volatility, and the ability to dissolve a wide range of precursors.[2][3] Their "green" credentials stem from their simple, often solvent-free preparation, low toxicity, and potential for recyclability.[1]

Experimental Protocols and Data

This section details the synthesis of a common TBAB-based DES and its application in the green synthesis of zinc oxide (ZnO) and a generalized protocol for metallic nanoparticles.

Protocol 1: Synthesis of Tetrabutylammonium Bromide:Glycerol (B35011) (TBAB:Gly) DES

This protocol describes the preparation of a TBAB:Gly deep eutectic solvent at a 1:4 molar ratio, a versatile medium for various green chemistry applications.

Experimental Workflow:

Caption: Workflow for the synthesis of TBAB:Glycerol DES.

Methodology:

• Weigh the required amounts of tetrabutylammonium bromide (HBA) and glycerol (HBD) to achieve a 1:4 molar ratio.

• Introduce the components into a sealed glass vial equipped with a magnetic stirrer.

• Heat the mixture to 90°C while stirring at approximately 300 rpm.

• Continue heating and stirring until a clear, homogeneous, and colorless liquid is formed.[4]

• The resulting DES can be stored at room temperature for further use.

Quantitative Data:

Parameter	Value	Reference
HBA	Tetrabutylammonium Bromide (TBAB)	[4]
HBD	Glycerol (Gly)	[4]
Molar Ratio (HBA:HBD)	1:4	[4]
Synthesis Temperature	90°C	[4]
Stirring Speed	300 rpm	[4]

Protocol 2: Green Synthesis of ZnO Nanoparticles using TBAB

This protocol details the synthesis of zinc oxide (ZnO) nanoparticles via an ultrasonic irradiation method, where TBAB acts as a stabilizing surfactant to control particle size and morphology.[5]

Experimental Workflow:

Caption: Workflow for the synthesis of ZnO nanoparticles.

Methodology:

• Prepare a 0.01 M aqueous solution of zinc acetate dihydrate.

• Add tetrabutylammonium bromide (TBAB) to the zinc acetate solution to a final concentration of 0.01 M.

• Separately, prepare a 0.02 M aqueous solution of sodium hydroxide (B78521) (NaOH).

• Slowly add the NaOH solution to the zinc acetate/TBAB solution under constant stirring.

• Subject the resulting mixture to high-intensity ultrasonic irradiation for 2 hours at room temperature.

• A white precipitate of ZnO nanoparticles will form.

• Separate the precipitate by centrifugation.

• Wash the nanoparticles thoroughly with deionized water and then with ethanol to remove any unreacted precursors and surfactant.

• Dry the purified ZnO nanoparticles in an oven at 100°C.

• Characterize the final product using techniques such as X-ray Diffraction (XRD) and Transmission Electron Microscopy (TEM) to determine crystallinity and morphology. The resulting nanostructures are typically around 25x100 nm.[5]

Quantitative Data:

Parameter	Value/Reagent	Reference
Zinc Precursor	Zinc Acetate Dihydrate (0.01 M)	[5][6]
Precipitating Agent	Sodium Hydroxide (0.02 M)	[5][6]
Surfactant	Tetrabutylammonium Bromide (0.01 M)	[5]
Synthesis Method	Ultrasonic Irradiation	[5][7]
Irradiation Time	2 hours	[6]
Resulting Particle Size	~25 x 100 nm	[5]

Generalized Protocol 3: Synthesis of Metallic Nanoparticles in TBAB:Gly DES

This generalized protocol is adapted from established methods for synthesizing gold (Au) and silver (Ag) nanoparticles in choline (B1196258) chloride-based DESs.[1][8] It outlines a hypothetical approach using the TBAB:Gly DES as the reaction medium. The DES can act as both a solvent and a stabilizing agent.

Methodology:

• Prepare the TBAB:Gly (1:4 molar ratio) DES as described in Protocol 2.1.

• Dissolve the metallic precursor (e.g., HAuCl₄ for gold, AgNO₃ for silver) in the DES to the desired concentration (e.g., 1-5 mM).

• Heat the mixture to a specific reaction temperature (e.g., 60-140°C) with continuous stirring. The optimal temperature will depend on the precursor and desired nanoparticle size.[1][9]

• Introduce a reducing agent. For a completely green synthesis, the HBD (glycerol) or a mild reducing agent like L-ascorbic acid can be used.[10] In some cases, the DES itself can facilitate reduction at high temperatures.[9]

• Monitor the reaction by observing the color change of the solution (e.g., to ruby red for Au nanoparticles or yellowish-brown for Ag nanoparticles). This change indicates the formation of nanoparticles due to the surface plasmon resonance effect.

• The reaction time can vary from minutes to hours.[9]

• Once the reaction is complete, the nanoparticles can be isolated by centrifugation after dilution with a suitable anti-solvent (e.g., ethanol), followed by washing and drying.

Quantitative Data (Representative):

Parameter	Value/Reagent	Reference (Adapted from)
Reaction Medium	TBAB:Gly (1:4)	[4]
Metallic Precursor	HAuCl₄ or AgNO₃ (1-5 mM)	[8][9]
Reducing Agent	L-Ascorbic Acid or Thermal	[9][10]
Reaction Temperature	60 - 140 °C	[1][9]
Characterization	UV-Vis Spectroscopy, TEM	[8][10]

Application in Drug Development: Nanoparticle-Induced Apoptosis

Nanoparticles synthesized through green methods are of significant interest in drug development, particularly in oncology. ZnO nanoparticles, for instance, have been shown to selectively induce apoptosis (programmed cell death) in cancer cells while having a minimal effect on normal cells.[11][12]

The primary mechanism involves the generation of Reactive Oxygen Species (ROS) within the cancer cells.[11] This oxidative stress triggers a cascade of events leading to cell death, primarily through the intrinsic or mitochondrial pathway of apoptosis.

Signaling Pathway: ZnO Nanoparticle-Induced Intrinsic Apoptosis

The following diagram illustrates the key steps in the intrinsic apoptosis pathway initiated by ZnO nanoparticle-induced ROS.

Caption: Intrinsic apoptosis pathway induced by ZnO nanoparticles.

Mechanism Description:

• ROS Generation: ZnO nanoparticles induce high levels of ROS inside cancer cells, leading to significant oxidative stress.[11][13]

• p53 Activation: This stress activates the tumor suppressor protein p53.[12][14]

• Bcl-2 Family Regulation: Activated p53 upregulates the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2.[11]

• Mitochondrial Dysfunction: The increased Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization (MOMP).[13][15]

• Cytochrome c Release: This permeabilization results in the release of cytochrome c from the mitochondria into the cytoplasm.[16]

• Apoptosome Formation: In the cytoplasm, cytochrome c binds to Apaf-1, forming a complex known as the apoptosome.[16][17]

• Caspase Cascade Activation: The apoptosome activates Caspase-9, an initiator caspase, which in turn cleaves and activates Caspase-3, an executioner caspase.[17][18]

• Apoptosis: Activated Caspase-3 orchestrates the degradation of cellular components, leading to the characteristic morphological changes of apoptosis and ultimately, cell death.[11]

References

• 1. Role of the Deep Eutectic Solvent Reline in the Synthesis of Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [mostwiedzy.pl]
• 5. researchgate.net [researchgate.net]
• 6. core.ac.uk [core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. bcc.bas.bg [bcc.bas.bg]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Polyvinylpyrrolidone-mediated synthesis of ultra-stable gold nanoparticles in a nonaqueous choline chloride–urea deep eutectic solvent - RSC Applied Interfaces (RSC Publishing) [pubs.rsc.org]
• 11. Zinc oxide nanoparticles selectively induce apoptosis in human cancer cells through reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Zinc oxide nanoparticles selectively induce apoptosis in human cancer cells through reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. researchgate.net [researchgate.net]
• 18. sinobiological.com [sinobiological.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with Tetrabutylammonium Salts

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with tetrabutylammonium (B224687) salts as catalysts. While the initial inquiry specified Tetrabutylammonium Dibromochloride, our resources primarily address the widely used and closely related phase-transfer catalyst, Tetrabutylammonium Bromide (TBAB) . This is due to the extensive documentation of TBAB's catalytic activity in a vast array of organic reactions, whereas Tetrabutylammonium Dibromochloride is principally recognized as a halogenating agent rather than a catalyst.

To ensure clarity and address potential reagent confusion, a brief overview of relevant tetrabutylammonium salts is provided below.

Understanding Your Reagent: A Quick Guide

Reagent Name	Chemical Formula	Primary Application
Tetrabutylammonium Bromide (TBAB)	(C₄H₉)₄NBr	Phase-Transfer Catalyst [1][2][3]
Tetrabutylammonium Dibromochloride	(C₄H₉)₄NBrCl₂	Halogenating Agent
Tetrabutylammonium Tribromide	(C₄H₉)₄NBr₃	Brominating Agent

Troubleshooting Guide for TBAB-Catalyzed Reactions

This guide addresses common issues encountered during reactions catalyzed by Tetrabutylammonium Bromide (TBAB).

dot

Caption: Troubleshooting workflow for low yield in TBAB-catalyzed reactions.

Q1: My reaction is proceeding very slowly or not at all. What are the likely causes?

A1: A slow or stalled reaction can be attributed to several factors:

• Insufficient Catalyst Loading: The concentration of TBAB is critical for efficient phase transfer.[4] Too low a concentration will result in a slow transfer of the reactive species between the aqueous and organic phases.

• Poor Mixing: Inefficient stirring will lead to a small interfacial area between the two phases, hindering the catalyst's ability to transport reactants.

• Inappropriate Solvent: The choice of organic solvent is crucial. It must be able to dissolve the substrate while also allowing for the formation of an interface with the aqueous phase.

• Catalyst Deactivation: The presence of impurities or "catalyst poisons" can deactivate the TBAB. For instance, certain anions can form very strong ion pairs with the tetrabutylammonium cation, preventing it from transporting the desired reactant.

Q2: I am observing a low yield of my desired product. How can I improve it?

A2: Low product yield can be a result of the issues mentioned above or due to side reactions and product degradation. To improve the yield:

• Optimize Catalyst Concentration: Systematically vary the molar percentage of TBAB to find the optimal loading for your specific reaction.

• Temperature Control: Adjusting the reaction temperature can significantly impact the reaction rate and selectivity. However, excessively high temperatures might lead to catalyst decomposition or an increase in side products.

• Solvent Screening: If possible, screen a variety of solvents. A solvent that provides a good balance of substrate solubility and interfacial characteristics will often lead to higher yields.

• Ensure Purity of Reactants: Impurities in your starting materials can lead to the formation of byproducts, consuming your reactants and lowering the yield of the desired product.

Q3: I am seeing the formation of multiple side products. What can I do to increase the selectivity of my reaction?

A3: The formation of side products is often related to the reaction conditions:

• Lower the Temperature: Many side reactions have a higher activation energy than the main reaction. Running the reaction at a lower temperature can therefore favor the formation of the desired product.

• Adjust Reactant Stoichiometry: Carefully controlling the ratio of your reactants can minimize side reactions.

• Change the Solvent: The polarity of the solvent can influence the reaction pathway. Experimenting with different solvents may improve selectivity.

Frequently Asked Questions (FAQs)

dot

Caption: Key aspects of Tetrabutylammonium Bromide (TBAB) as a catalyst.

Q4: What is the primary role of Tetrabutylammonium Bromide (TBAB) in a reaction?

A4: TBAB is a quaternary ammonium (B1175870) salt that functions as a phase-transfer catalyst (PTC).[3] In reactions where the reactants are in two immiscible phases (e.g., an aqueous phase and an organic phase), TBAB facilitates the transfer of a reactant from one phase to the other, thereby enabling the reaction to occur at a much faster rate.[1][5]

Q5: How does TBAB work as a phase-transfer catalyst?

A5: The tetrabutylammonium cation [(C₄H₉)₄N⁺] is lipophilic due to the four butyl groups and can dissolve in the organic phase. The bromide anion (Br⁻) can be exchanged for another anion from the aqueous phase. This new ion pair, consisting of the tetrabutylammonium cation and the reactant anion, is soluble in the organic phase. This allows the reactant anion to be transported into the organic phase where it can react with the substrate.

Q6: In which types of reactions is TBAB commonly used?

A6: TBAB is a versatile catalyst used in a wide range of organic reactions, including:

• Alkylation reactions [6][7]

• Esterification reactions [6][7]

• Oxidation and reduction reactions [6][7]

• Coupling reactions, such as Suzuki and Heck reactions [6]

• Synthesis of bioactive heterocycles [6][7]

Q7: What is a typical catalyst loading for TBAB?

A7: A typical catalyst loading for TBAB is in the range of 1-10 mol% relative to the limiting reactant. However, the optimal amount can vary significantly depending on the specific reaction and should be determined experimentally.

Q8: How should I store and handle TBAB?

A8: TBAB is a hygroscopic solid and should be stored in a tightly closed container in a cool, dry place. It is harmful if swallowed and can cause skin and eye irritation.[8] Always handle TBAB in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[5][8]

Experimental Protocols

General Protocol for a TBAB-Catalyzed Nucleophilic Substitution Reaction

This protocol provides a general guideline for a nucleophilic substitution reaction using TBAB as a phase-transfer catalyst. The specific amounts, temperature, and reaction time should be optimized for each specific transformation.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the organic substrate (1.0 eq.), the organic solvent, and the aqueous solution of the nucleophile (1.1-1.5 eq.).

• Catalyst Addition: Add Tetrabutylammonium Bromide (TBAB) (0.01-0.10 eq.) to the reaction mixture.

• Reaction Execution: Heat the mixture to the desired temperature and stir vigorously to ensure efficient mixing of the two phases.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Separate the organic and aqueous layers. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Quantitative Data Summary

The following table summarizes the effect of varying reaction parameters on the yield of a hypothetical TBAB-catalyzed reaction. This data is for illustrative purposes and the optimal conditions for a specific reaction must be determined experimentally.

Entry	Catalyst Loading (mol%)	Temperature (°C)	Solvent	Reaction Time (h)	Yield (%)
1	1	50	Toluene	12	45
2	5	50	Toluene	12	85
3	10	50	Toluene	12	87
4	5	70	Toluene	6	92
5	5	90	Toluene	4	88 (side products observed)
6	5	70	Dichloromethane	8	75
7	5	70	Acetonitrile	10	60

This technical support guide is intended to provide general assistance. For specific applications, it is crucial to consult the relevant scientific literature and perform thorough experimental optimization.

References

• 1. nbinno.com [nbinno.com]
• 2. hebeiruiyu.com [hebeiruiyu.com]
• 3. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 4. How does the concentration of Tetrabutylammonium Bromide affect its catalytic performance? - Blog [chemkente.com]
• 5. Page loading... [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. carlroth.com:443 [carlroth.com:443]

Technical Support Center: Bromination Reactions Using Tetrabutylammonium Salts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tetrabutylammonium (B224687) salts in bromination reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common tetrabutylammonium salts used in bromination, and what are their primary roles?

A1: The two most common salts are tetrabutylammonium bromide (TBAB) and tetrabutylammonium tribromide (TBATB).

• Tetrabutylammonium bromide (TBAB): Primarily used as a phase-transfer catalyst (PTC).[1] In a two-phase system (e.g., aqueous/organic), TBAB facilitates the transfer of the bromide anion (Br⁻) from the aqueous phase to the organic phase, where the bromination of the organic substrate occurs.[1]

• Tetrabutylammonium tribromide (TBATB): This is a stable, solid source of bromine and can be used as a direct brominating agent.[2] It is often preferred over liquid bromine due to its ease of handling and stoichiometry control.[3] The active brominating species is the tribromide ion (Br₃⁻).[4][5]

Q2: What are the main advantages of using tetrabutylammonium salts in bromination reactions?

A2: Using tetrabutylammonium salts offers several advantages, including:

• Mild reaction conditions: Reactions can often be carried out at room temperature.[6]

• High selectivity: Particularly in the para-bromination of activated aromatic rings like phenols and anilines.[4][7]

• Improved safety: TBATB is a solid and is safer to handle than volatile and corrosive liquid bromine.

• High yields: These methods often provide good to excellent yields of the desired brominated products.[6][8]

• Reduced side reactions: Compared to traditional methods, issues like polymerization can be minimized.[6]

Q3: How can I remove the tetrabutylammonium salt from my reaction mixture after the reaction is complete?

A3: The removal of the tetrabutylammonium salt is a common workup challenge. Here are two effective methods:

• Aqueous Extraction: Since tetrabutylammonium salts are highly soluble in water, you can add an organic solvent (like diethyl ether or dichloromethane) to your reaction mixture and then wash it several times with water. The tetrabutylammonium salt will preferentially partition into the aqueous layer.[1]

• Ion-Exchange Resin: For more polar products that might be lost during an aqueous workup, a cation-exchange resin (e.g., Dowex 50WX8) can be used. The tetrabutylammonium cation (TBA⁺) is exchanged for a proton on the resin, effectively removing it from the solution. The resin can then be filtered off.[9]

Troubleshooting Guides

This section addresses specific issues that may arise during bromination reactions using tetrabutylammonium salts.

Problem	Possible Cause(s)	Troubleshooting Steps & Solutions
Low or No Reaction	1. Inactive brominating agent. 2. Insufficient reaction temperature. 3. Poor phase transfer in PTC reactions.	1. If using N-Bromosuccinimide (NBS) with TBAB, ensure the NBS is fresh. 2. Gradually increase the reaction temperature while monitoring the reaction progress. 3. Ensure vigorous stirring to maximize the interfacial area between the aqueous and organic phases. Consider using a co-solvent to improve the solubility of the catalyst.
Over-bromination (Di- or Tri-brominated Products)	1. Excess brominating agent. 2. Reaction temperature is too high. 3. Substrate is highly activated.	1. Use a stoichiometric amount of the brominating agent (e.g., TBATB). 2. Lower the reaction temperature. 3. For highly activated substrates, consider a milder brominating system or shorter reaction times.
Poor Regioselectivity (e.g., ortho/para mixture)	1. Solvent effects. 2. Reaction temperature.	1. The choice of solvent can significantly impact regioselectivity. For instance, in the bromination of some pyrroles, dichloromethane (B109758) was found to give the best regioselectivity.[10] 2. Lowering the temperature can sometimes improve selectivity.
Formation of Hofmann Elimination Byproducts	1. The tetrabutylammonium catalyst can undergo Hofmann elimination under strongly basic conditions and/or elevated temperatures, forming tributylamine (B1682462) and butene.[11][12][13][14][15][16]	1. Avoid excessively high temperatures (quaternary ammonium (B1175870) salts can start to decompose at 50-70°C in the presence of strong bases like KOH or NaOH).[17] 2. If a strong base is required, consider using a more thermally stable phosphonium-based phase-transfer catalyst.[18]
Polymerization of the Starting Material	1. This is common with electron-rich or unsaturated substrates like chalcones, especially at higher temperatures.[6]	1. Conduct the reaction at a lower temperature. Room temperature is often sufficient. 2. Add the brominating agent slowly to the reaction mixture to maintain a low concentration at all times.
Solvent Participation (e.g., methoxy-bromination)	1. Using a nucleophilic solvent like methanol (B129727) can lead to the formation of byproducts where the solvent molecule is incorporated into the product.[6]	1. If the desired product is the dibromo-adduct, use an aprotic solvent such as chloroform, dichloromethane, or acetonitrile.[6]

Quantitative Data Summary

The following table summarizes yields and regioselectivity for selected bromination reactions using tetrabutylammonium salts.

Substrate	Brominating Agent	Solvent	Temperature (°C)	Product(s)	Yield (%) / Ratio	Reference
Aniline	TBAB / V₂O₅ / H₂O₂	CH₃CN / H₂O	~5	4-Bromoaniline	High	[7]
Phenol	TBATB	Aprotic Solvent	20	para-Bromophenol	High	[4]
Chalcone	TBATB	Chloroform	20 (sonication)	α,β-Dibromochalcone	98	[6]
Chalcone	TBATB	Chloroform	60	α,β-Dibromochalcone	50 (due to polymerization)	[6]
Chalcone	TBATB	Methanol	20	α-Bromo-β-methoxychalcone	Main Product	[6]
Pyrrole-2-carboxamide	TBATB (1.0 equiv)	CH₂Cl₂	Room Temp	C-5 brominated pyrrole	78 (1:16 C4:C5)	[10]

Experimental Protocols

General Protocol for the Bromination of Activated Aromatics (e.g., Phenols, Anilines)

This protocol is a general guideline and may require optimization for specific substrates.

• Dissolve the Substrate: In a round-bottom flask, dissolve the aromatic substrate (1.0 mmol) in a suitable aprotic solvent (e.g., dichloromethane, chloroform, or acetonitrile, ~10 mL).

• Add TBATB: Add tetrabutylammonium tribromide (1.0-1.1 mmol) to the solution in one portion at room temperature with stirring.

• Monitor the Reaction: The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reactions are typically complete within 1-4 hours.

• Quench the Reaction: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) to consume any unreacted bromine.

• Workup:

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with the organic solvent used for the reaction (2 x 15 mL).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the pure brominated product.

Visualizations

Experimental Workflow for Bromination of an Aromatic Compound

Caption: A typical experimental workflow for the bromination of an aromatic substrate using TBATB.

Troubleshooting Logic for Low Yield in Bromination

Caption: A decision-making flowchart for troubleshooting low yields in bromination reactions.

References

• 1. koyonchem.com [koyonchem.com]
• 2. Tetrabutylammonium tribromide - Wikipedia [en.wikipedia.org]
• 3. jcsp.org.pk [jcsp.org.pk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Regioselective Bromination of Organic Substrates by Tetrabutylammonium Bromide Promoted by V2O5-H2O2:  An Environmentally Favorable Synthetic Protocol [organic-chemistry.org]
• 8. acgpubs.org [acgpubs.org]
• 9. orgsyn.org [orgsyn.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 13. grokipedia.com [grokipedia.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 16. byjus.com [byjus.com]
• 17. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 18. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Tetrabutylammonium-Catalyzed Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on optimizing reactions catalyzed by tetrabutylammonium (B224687) salts. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in overcoming common experimental hurdles and enhancing reaction outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during tetrabutylammonium-catalyzed reactions, offering potential causes and recommended solutions in a user-friendly question-and-answer format.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inefficient Phase Transfer: The catalyst may not be effectively transferring the reactant from the aqueous/solid phase to the organic phase. 2. Catalyst Poisoning: Impurities in the reagents or solvent (e.g., water in non-aqueous reactions) can deactivate the catalyst. 3. Incorrect Base: The base used may not be strong enough to deprotonate the substrate or may be sterically hindered. 4. Low Reaction Temperature: The activation energy for the reaction may not be met at the current temperature.	1. Optimize Catalyst & Solvent: Ensure the chosen tetrabutylammonium salt and solvent are appropriate for the specific reaction. Consider a more lipophilic catalyst if transfer is an issue. 2. Use High-Purity Reagents: Ensure all reagents and solvents are pure and dry, especially when using moisture-sensitive catalysts like TBAF. 3. Select an Appropriate Base: Use a base with a suitable pKa and ensure it is accessible to the substrate. For instance, in alkylations of hydantoins, 50% w/w KOH or NaOH is often effective[1]. 4. Increase Temperature: Gradually increase the reaction temperature while monitoring for potential side reactions or catalyst decomposition.
Slow Reaction Rate	1. Insufficient Catalyst Loading: The concentration of the catalyst may be too low to facilitate a reasonable reaction rate. 2. Poor Stirring/Agitation: In biphasic systems, inadequate mixing can limit the interfacial area, thus slowing down the phase transfer process. 3. Sub-optimal Solvent: The solvent may not be ideal for solubilizing the catalyst-reactant ion pair.	1. Increase Catalyst Concentration: Systematically increase the catalyst loading (e.g., from 1 mol% to 10 mol%) to find the optimal concentration[1]. 2. Ensure Vigorous Stirring: Maintain a consistent and high stirring rate to maximize the interface between the two phases. 3. Solvent Screening: Test a range of solvents. For phase-transfer catalysis, solvents like toluene, dichloromethane (B109758), and acetonitrile (B52724) are commonly used[2].
Formation of Side Products (e.g., Elimination)	1. High Reaction Temperature: Elevated temperatures can favor elimination reactions (E2) over substitution reactions (SN2), especially with secondary or sterically hindered substrates. 2. Strongly Basic Conditions: A high concentration of a strong base can promote elimination.	1. Lower the Reaction Temperature: Conduct the reaction at the lowest temperature that allows for a reasonable rate of the desired substitution reaction. 2. Optimize Base Concentration: Use the minimum effective concentration of the base. In some cases, a weaker base may be sufficient.
Catalyst Decomposition	1. Thermal Instability: Tetrabutylammonium salts can decompose at elevated temperatures. For instance, TBAF is less thermally stable than TBAB. 2. Reaction with Strong Bases: Under strongly basic conditions, quaternary ammonium (B1175870) salts can undergo Hofmann elimination.	1. Control Reaction Temperature: Be aware of the thermal stability of the specific tetrabutylammonium salt being used and maintain the temperature below its decomposition point. The thermal stabilities are generally in the order of TBAP < TBAHFP < TBATFB[1]. 2. Moderate Basic Conditions: Avoid excessively harsh basic conditions where possible.
Difficulty in Removing the Catalyst Post-Reaction	1. High Lipophilicity of the Catalyst: Catalysts with long alkyl chains can be difficult to remove from the organic product through simple aqueous extraction. 2. "Salting Out" Effect: High salt concentrations in the aqueous wash can reduce the solubility of the tetrabutylammonium salt in the aqueous phase.	1. Use a More Hydrophilic Catalyst: If catalyst removal is a major concern, consider a tetrabutylammonium salt with a more hydrophilic counter-ion. 2. Wash with Low Ionic Strength Water: When performing an aqueous workup to remove TBAB, use water with no added salt to maximize its partitioning into the aqueous phase[3][4]. For TBAF removal, an alternative is to use an ion-exchange resin[2].

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetrabutylammonium salts in these reactions?

A1: Tetrabutylammonium (TBA) salts primarily function as phase-transfer catalysts (PTCs). In a biphasic system (e.g., an aqueous and an organic phase), the TBA cation forms an ion pair with the reactant anion from the aqueous phase. This ion pair is soluble in the organic phase, allowing the reactant anion to react with the substrate. In some cases, TBAB can also act simply as a source of bromide ions that are soluble in the organic phase[3][4].

Q2: How do I choose the right tetrabutylammonium salt for my reaction?

A2: The choice of the counter-anion can be crucial.

• Tetrabutylammonium Bromide (TBAB): A general-purpose and cost-effective PTC for a wide range of reactions, including nucleophilic substitutions and alkylations[5][6].

• Tetrabutylammonium Hydrogen Sulfate (TBAHS): Often more efficient than TBAB in certain nucleophilic substitution reactions[3][7].

• Tetrabutylammonium Fluoride (B91410) (TBAF): Commonly used as a source of fluoride ions for fluorination reactions and as a base for deprotection of silyl (B83357) ethers. It is more basic and moisture-sensitive than other TBA salts.

• Tetrabutylammonium Iodide (TBAI): Can be a more active catalyst than TBAB in some cases due to the higher nucleophilicity of the iodide ion, which can participate in a catalytic cycle.

Q3: What is the optimal catalyst loading?

A3: The optimal catalyst loading depends on the specific reaction and should be determined experimentally. A typical starting point is 1-10 mol%. Lowering the catalyst loading can be cost-effective, but may lead to slower reaction rates[1].

Q4: How does temperature affect tetrabutylammonium-catalyzed reactions?

A4: Temperature has a significant impact on reaction rate, selectivity, and catalyst stability. Increasing the temperature generally increases the reaction rate. However, excessively high temperatures can lead to the formation of side products (e.g., through elimination reactions) and can cause thermal decomposition of the catalyst[1][8][9].

Q5: What are the best solvents for these reactions?

A5: The choice of solvent is critical and depends on the specific reaction. For phase-transfer catalysis, a non-polar aprotic solvent that can dissolve the organic substrate and the tetrabutylammonium ion pair is typically used. Common solvents include toluene, dichloromethane, and acetonitrile[2]. In some cases, reactions can be run under "solvent-free" conditions where one of the liquid reactants acts as the solvent.

Q6: Can tetrabutylammonium catalysts be recycled?

A6: In some cases, the catalyst can be recovered and reused. For instance, after a reaction, the catalyst may be extracted into an aqueous phase, which can then be used for subsequent batches. However, complete recovery can be challenging, and catalyst deactivation may occur over multiple cycles. Some specialized supported or more lipophilic catalysts are designed for easier recovery[8].

Data Presentation

Table 1: Comparison of Common Tetrabutylammonium Salts

Catalyst	Common Applications	Key Characteristics
TBAB (Bromide)	General phase-transfer catalysis, alkylations, nucleophilic substitutions[5][6].	Cost-effective, good general-purpose catalyst.
TBAHS (Hydrogen Sulfate)	Nucleophilic substitutions, O-alkylation[7].	Can be more efficient than TBAB in certain reactions[3].
TBAF (Fluoride)	Fluorination reactions, desilylation, base-catalyzed reactions.	Highly basic and hygroscopic. Less thermally stable than other TBA salts.
TBAI (Iodide)	Halogen exchange reactions, nucleophilic substitutions.	The iodide ion is a good nucleophile and leaving group, which can enhance catalytic activity.
TBACl (Chloride)	Phase-transfer catalysis.	Generally less reactive than TBAB or TBAI in nucleophilic substitutions.

Table 2: Thermal Stability of Selected Tetrabutylammonium Salts

Compound	Decomposition Onset Temperature (°C)
Tetrabutylammonium Perchlorate (TBAP)	~250
Tetrabutylammonium Hexafluorophosphate (TBAHFP)	~300
Tetrabutylammonium Tetrafluoroborate (TBATFB)	~350
Tetrabutylammonium Bromide (TBAB)	Varies, generally stable to ~150-200°C

Note: Decomposition temperatures can vary depending on the experimental conditions (e.g., heating rate, atmosphere). The data for TBAP, TBAHFP, and TBATFB are from thermogravimetric analysis at a heating rate of 10°C/min[1].

Experimental Protocols

Protocol 1: Williamson Ether Synthesis using TBAB

This protocol describes the synthesis of 4-ethylanisole (B128215) from 4-ethylphenol (B45693) and methyl iodide using TBAB as a phase-transfer catalyst[3].

Materials:

• 4-ethylphenol (150 mg, 1.23 mmol)

• 25% w/v Sodium Hydroxide (NaOH) solution

• Tetrabutylammonium bromide (TBAB) (45 mg, 0.14 mmol)

• Methyl iodide (CH₃I)

• Diethyl ether

• Dichloromethane

• Anhydrous sodium sulfate

• Silica (B1680970) gel

Procedure:

• In a 5 mL conical vial equipped with a spin vane, combine 150 mg of 4-ethylphenol and the 25% NaOH solution. Heat the mixture gently until the phenol (B47542) dissolves.

• Add 45 mg of TBAB to the mixture.

• Fit the vial with a reflux condenser and add methyl iodide through the top of the condenser.

• Gently reflux the reaction mixture for one hour. Ensure a gentle boil to avoid loss of the volatile methyl iodide.

• After one hour, cool the reaction mixture to room temperature and then briefly in an ice bath.

• Remove the spin vane and add 1-2 mL of diethyl ether and a small amount of distilled water.

• Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with 5% NaOH solution, followed by a water wash.

• Dry the organic layer over anhydrous sodium sulfate.

• The crude product can be purified by column chromatography on silica gel using dichloromethane as the eluent.

Protocol 2: Alkylation of Diethyl Malonate using TBAB

This protocol outlines the alkylation of an active methylene (B1212753) compound, diethyl malonate, with an alkyl halide under solid-liquid phase-transfer catalysis conditions.

Materials:

• Diethyl malonate

• Alkyl halide (e.g., benzyl (B1604629) chloride, butyl bromide)

• Potassium carbonate (K₂CO₃), finely powdered

• Tetrabutylammonium bromide (TBAB)

• Organic solvent (e.g., acetonitrile)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add diethyl malonate (1 equivalent), the alkyl halide (1.1 equivalents), and the organic solvent.

• Add finely powdered potassium carbonate (2-4 equivalents) to the mixture.

• Add TBAB (0.1 equivalents, 10 mol%) as the phase-transfer catalyst.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts.

• Wash the filter cake with the organic solvent.

• The filtrate, containing the product, can be concentrated under reduced pressure.

• The crude product can be further purified by distillation or column chromatography.

Visualizations

Phase-Transfer Catalysis Mechanism

Caption: General mechanism of phase-transfer catalysis (PTC).

Troubleshooting Workflow for Low Product Yield

Caption: Logical workflow for troubleshooting low product yield.

Experimental Workflow for a Typical PTC Reaction

Caption: General experimental workflow for a PTC reaction.

References

• 1. fzgxjckxxb.com [fzgxjckxxb.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phase-transfer agents as catalysts for a nucleophilic substitution reaction in microemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 5. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 6. Phase transfer catalyst in organic synthesis [wisdomlib.org]
• 7. researchgate.net [researchgate.net]
• 8. alfachemic.com [alfachemic.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Removal of Tetrabutylammonium Catalyst from Reaction Mixtures

Welcome to the technical support center for the removal of tetrabutylammonium (B224687) (TBA) catalysts. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the effective removal of TBA salts from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing tetrabutylammonium (TBA) salts from a reaction mixture?

A1: The most common methods for removing TBA salts, such as tetrabutylammonium fluoride (B91410) (TBAF) or tetrabutylammonium bromide (TBAB), include:

• Aqueous Extraction: This is a straightforward method that leverages the high water solubility of TBA salts.[1]

• Ion Exchange Chromatography: Cation exchange resins are effective at capturing the tetrabutylammonium cation.[1][2]

• Precipitation/Crystallization: In some cases, the TBA salt can be precipitated out of the reaction mixture by changing the solvent system.[3]

• Silica (B1680970) Gel Chromatography: While sometimes challenging, silica gel chromatography can be used to separate the product from the TBA salt, especially with a silica plug or careful column packing.[3][4][5]

• Scavenger Resins: Specialized resins can be used to selectively bind and remove the TBA catalyst.[6]

Q2: My product is polar and I'm losing it during aqueous workup. What are my options?

A2: For polar products, aqueous extraction can be problematic due to product loss in the aqueous layer.[2][7] An effective alternative is to use an ion-exchange resin. A combination of a sulfonic acid resin (like Dowex 50WX8) and a mild base (like calcium carbonate) can sequester the tetrabutylammonium cation without the need for an aqueous workup.[2][8][9] This method has been successfully applied in complex total synthesis projects.[2][8]

Q3: I'm seeing traces of TBA salts in my final product even after flash column chromatography. How can I improve the separation?

A3: Tetrabutylammonium salts can sometimes co-elute with products during flash chromatography.[4][10] To improve separation, consider the following:

• Pre-treatment: Before loading the column, attempt a preliminary removal step like a quick aqueous wash if your product's polarity allows, or precipitation.

• Silica Plug: Using a short plug of silica gel can sometimes capture small amounts of TBA salts.[3]

• Alternative Stationary Phase: In some instances, using a different stationary phase like alumina (B75360) might provide better separation.

• Solid Phase Extraction (SPE): For polar compounds, SPE with a C8 cartridge has been shown to be effective in removing TBAF from an aqueous solution of the product.[4]

Q4: Are there any "greener" or more environmentally friendly methods for TBA catalyst removal?

A4: Yes, utilizing water as a solvent for extraction is considered a green chemistry approach as it reduces the need for organic solvents.[11] Additionally, the use of scavenger resins and ion-exchange resins can be considered environmentally friendly as the resins can often be regenerated and reused, minimizing waste.

Troubleshooting Guides

Issue 1: Incomplete Removal of TBA Salt with Aqueous Extraction

Symptom	Possible Cause	Suggested Solution
TBA salt still present in the organic layer after multiple water washes.	- Insufficient volume of water used for extraction.- The organic solvent has some miscibility with water, reducing partitioning efficiency.- The concentration of the TBA salt is very high.	- Increase the volume and/or number of aqueous washes.- Use a saturated brine solution for the final wash to "salt out" the TBA salt and reduce the solubility of organic solvents in the aqueous phase.- If possible, concentrate the organic layer and perform the extraction again.
Emulsion formation during extraction.	- High concentration of catalyst acting as a surfactant.- Vigorous shaking.	- Add a small amount of brine to help break the emulsion.- Allow the mixture to stand for a longer period.- Gently swirl or invert the separatory funnel instead of vigorous shaking.

Issue 2: Product Loss or Decomposition with Ion-Exchange Resin

Symptom	Possible Cause	Suggested Solution
Low recovery of the desired product after treatment with ion-exchange resin.	- The product is also binding to the resin.- The product is unstable to the acidic or basic nature of the resin.	- Test the stability of your product with the chosen resin on a small scale first.- Choose a resin with a different functional group or neutrality.- Reduce the contact time between the reaction mixture and the resin.
The reaction does not go to completion, or side products are formed.	- The resin is interfering with the reaction equilibrium.- The resin is catalyzing a side reaction.	- Ensure the primary reaction is complete before adding the resin.- Screen different types of ion-exchange resins to find one that is inert to your reaction components.

Issue 3: TBA Salt Co-elutes with the Product During Column Chromatography

Symptom	Possible Cause	Suggested Solution
NMR or LC-MS analysis of purified fractions shows the presence of TBA salt.	- The polarity of the product and the TBA salt are too similar in the chosen eluent system.- The column is overloaded.	- Modify the eluent system. Sometimes a less polar or a more polar solvent system can improve separation.- Consider using a different stationary phase (e.g., alumina, C18).- Reduce the amount of crude material loaded onto the column.- Perform a pre-purification step (e.g., precipitation or a quick extraction) to reduce the amount of TBA salt before chromatography.[10]

Quantitative Data Summary

The following table summarizes quantitative data for various TBA salt removal methods to aid in method selection.

Method	Catalyst/Reagent	Product Type	Removal Efficiency	Reference
Ion-Exchange Resin	Dowex 50WX8 & CaCO₃	Polar Alcohols	Complete removal of TBAF confirmed by ¹H NMR	[2][8]
Ion-Exchange Resin	Sulfuric acid amberlyst resin	Water-soluble product	~70-80% removal of TBAF	[9]
Ion-Exchange Resin & Base	Sulfuric acid amberlyst resin & CaCO₃	Water-soluble product	99% removal of TBAF	[9]
Aqueous Extraction	Water	General	Highly effective for non-polar to moderately polar products	[1]
Precipitation	Diethyl ether/Hexane (B92381)	Air-sensitive product	Effective, may require multiple crystallizations	[3]
Solid Phase Extraction	Supelco SPE DSC-C8	Polar compounds	Complete removal of TBAF from an aqueous solution of the product	[4]

Detailed Experimental Protocols

Protocol 1: Removal of TBAF using Ion-Exchange Resin and Calcium Carbonate

This protocol is adapted from a procedure used for the deprotection of a TBS-protected phenol.[2][8]

Materials:

• Reaction mixture containing the product and TBAF in THF.

• Calcium carbonate (CaCO₃)

• Dowex 50WX8, 200–400 mesh, ion-exchange resin

• Methanol (B129727) (MeOH)

• Filter funnel and flask

Procedure:

• To the reaction mixture at 23 °C, add calcium carbonate (approximately 5 equivalents relative to the starting material) in one portion.[2][8]

• Add Dowex 50WX8 ion-exchange resin (approximately 1.5 times the weight of the starting material) in two equal portions.[2][8]

• Add methanol (double the volume of the initial THF) to the resulting suspension.[2][8]

• Stir the suspension vigorously for 1 hour at 23 °C.[2][8]

• Filter the mixture through a wetted filter paper to remove the resin and calcium carbonate.

• Rinse the resin with additional methanol.

• Combine the filtrates and concentrate under reduced pressure. The crude material should be free of TBAF as confirmed by ¹H NMR analysis.[8] Further purification by column chromatography may be required to remove silyl (B83357) byproducts.[8]

Protocol 2: Removal of TBAB by Precipitation

This protocol is a general guideline for precipitating TBAB from a reaction mixture.[3]

Materials:

• Reaction mixture containing the product and TBAB in a solvent like diethyl ether or DCM.

• A non-polar solvent in which TBAB is insoluble (e.g., hexane or pentane).

• Freezer

Procedure:

• Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (e.g., diethyl ether). Heating may be required.

• Slowly add a non-polar solvent like hexane (typically 1/4 to 1/2 the volume of the initial solvent) until the solution becomes slightly cloudy.

• Purge the flask with an inert gas (e.g., nitrogen or argon), seal it, and place it in a freezer overnight.

• The TBAB should crystallize out of the solution.

• Filter the cold mixture to collect the precipitated TBAB.

• The filtrate, containing the desired product, can then be concentrated.

• This process may need to be repeated 2-3 times for complete removal of the TBA salt.[3]

Visualizations

Experimental Workflow: TBAF Removal with Ion-Exchange Resin

References

• 1. koyonchem.com [koyonchem.com]
• 2. orgsyn.org [orgsyn.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. experimental chemistry - Removal of tetrabutylammonium from an organic reaction - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. A mixed resin bed for the quenching and purification of tetrabutylammonium fluoride mediated desilylating reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions – UCLA [chemistry.ucla.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. echemi.com [echemi.com]
• 11. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]

Preventing decomposition of tetrabutylammonium polyhalides during storage

This guide provides troubleshooting advice and frequently asked questions regarding the storage and stability of tetrabutylammonium (B224687) polyhalides. It is intended for researchers, scientists, and drug development professionals to help prevent and diagnose compound decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for tetrabutylammonium polyhalides?

To ensure long-term stability, tetrabutylammonium polyhalides should be stored in a cool, dry, and dark place.[1] The container should be tightly sealed to prevent exposure to moisture and atmospheric oxygen.[2] For sensitive applications or long-term storage, storing under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Q2: How can I visually identify if my tetrabutylammonium polyhalide has decomposed?

Signs of decomposition can include:

• Color Change: A noticeable change from the expected color. For example, tetrabutylammonium tribromide is typically a pale orange or off-white solid.[1][3] Decomposition may lead to a loss of this color. Tetrabutylammonium triiodide is a black powder; decomposition might leave behind the less intensely colored tetrabutylammonium iodide.[4]

• Change in Crystalline Appearance: The solid may appear clumped, discolored, or partially melted, especially if the decomposition is driven by moisture or temperature fluctuations.

• Odor: The distinct smell of halogens (bromine or iodine) indicates that the polyhalide anion (e.g., Br₃⁻ or I₃⁻) is breaking down and releasing the elemental halogen (Br₂ or I₂).[5]

Q3: My container of tetrabutylammonium polyhalide has a noticeable pressure buildup or halogen smell. What does this mean and what should I do?

This indicates active decomposition. The polyhalide anion is releasing gaseous halogen (I₂ or Br₂), which increases the pressure inside the container.[5][6] This is often accelerated by elevated temperatures. You should handle the container with extreme caution in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[7][8] The material is likely compromised and may not be suitable for quantitative or sensitive experiments.

Q4: Are tetrabutylammonium polyhalides sensitive to light?

Yes, particularly triiodides can be sensitive to light. The photochemistry of the triiodide ion has been studied, and light exposure can trigger dissociation pathways.[9] To prevent photodecomposition, it is crucial to store these compounds in amber vials or otherwise protected from light.

Q5: How does moisture affect the stability of these compounds?

Tetrabutylammonium halides can be hygroscopic.[2][10] The presence of water can facilitate decomposition pathways. Therefore, it is critical to store them in a dry environment, such as in a desiccator or a glovebox with a dry atmosphere.[1][2] The use of tetrabutylammonium cations can improve the hydrophobicity and moisture resistance of some material systems.[11]

Q6: Can I still use a sample that shows minor signs of decomposition?

For applications where precise stoichiometry is critical, such as in quantitative analysis or certain catalytic reactions, using a decomposed sample is not recommended as its purity is compromised. For less sensitive applications, it might be possible to use the material, but the results may not be reproducible. If the integrity of your experiment is paramount, it is best to use a fresh, pure sample.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Solid is discolored or has changed color.	1. Thermal Decomposition2. Photodecomposition (Light Exposure)3. Reaction with contaminants	1. Verify storage temperature was within the recommended range.2. Ensure the container is opaque or stored in the dark.3. Assess purity using methods like melting point determination or spectroscopy.4. If purity is compromised, consider acquiring a new batch.
Solid appears wet, clumped, or sticky.	1. Moisture Absorption (Hygroscopicity)	1. Store the compound in a desiccator immediately.2. For future storage, use a tightly sealed container with a desiccant or store in a dry box.3. Dry the material under vacuum if appropriate for the specific polyhalide (check stability first).
Halogen odor (bromine/iodine) is present.	1. Thermal Decomposition2. Photodecomposition	1. Move the container to a fume hood and handle with appropriate PPE.2. Check storage conditions (temperature and light exposure).3. The sample is actively decomposing and is likely unsuitable for most uses.
Inconsistent experimental results.	1. Partial Decomposition of the Reagent	1. Test the purity of the tetrabutylammonium polyhalide.2. Run a control experiment with a fresh, unopened bottle of the reagent.3. Review storage and handling procedures for the reagent.

Data Presentation: Thermal Stability

The stability of tetrabutylammonium polyhalides is closely linked to their thermal properties. Decomposition often occurs near or just after the melting point.[5]

Compound	Formula	Melting Point (°C)	Notes on Thermal Decomposition
Tetrabutylammonium Tribromide	[N(C₄H₉)₄]Br₃	70 - 76[12]	Considered stable under standard conditions, but should be kept cool.[1]
Tetrabutylammonium Triiodide	[N(C₄H₉)₄]I₃	69 - 71[4][5][6]	Thermal decomposition often begins at or during melting.[5] The typical pathway is the loss of I₂ from the triiodide anion.[6]
General Tetraalkylammonium Salts	[NR₄]X	Varies	Thermal stability depends heavily on the anion. While some tetrabutylammonium salts are stable above 300°C, polyhalides are significantly less stable.[13][14]

Experimental Protocols

Protocol 1: Assessment of Sample Purity by Melting Point Determination

Objective: To determine the melting point of a stored tetrabutylammonium polyhalide sample and compare it to the literature value to assess purity. A significant depression or broadening of the melting range suggests the presence of impurities, likely from decomposition.

Methodology:

• Ensure the melting point apparatus is calibrated.

• Finely grind a small amount of the polyhalide sample.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the melting point apparatus.

• Heat the sample at a rate of approximately 10-15 °C per minute until the temperature is about 15 °C below the expected melting point.

• Reduce the heating rate to 1-2 °C per minute to allow for accurate determination.

• Record the temperature at which the first liquid appears (onset) and the temperature at which the entire sample becomes liquid (completion).

• Compare the observed melting range to the literature value (see table above). A range greater than 2 °C or a depressed range indicates impurities.

Protocol 2: Assessment of Thermal Stability by Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature of a tetrabutylammonium polyhalide by measuring its mass loss as a function of temperature.

Methodology:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed sample (typically 5-10 mg) into the TGA sample pan.

• Place the pan into the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 100 mL/min) to prevent oxidative decomposition.[6]

• Heat the sample from room temperature to a temperature well above the expected decomposition point (e.g., 400 °C) at a constant heating rate (e.g., 10 °C/min).[6]

• Record the sample mass as a function of temperature.

• Analyze the resulting TGA curve. The onset temperature of the major mass loss step corresponds to the beginning of decomposition. For polyhalides, this mass loss typically corresponds to the loss of the elemental halogen (e.g., I₂ from a triiodide).[5][6]

Visualizations

Caption: Factors driving the decomposition of tetrabutylammonium polyhalides.

Caption: Troubleshooting workflow for suspected polyhalide decomposition.

Caption: Core requirements for preventing polyhalide decomposition.

References

• 1. CAS 38932-80-8: Tetrabutylammonium tribromide | CymitQuimica [cymitquimica.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Tetrabutylammonium tribromide - Wikipedia [en.wikipedia.org]
• 4. Tetrabutylammonium triiodide - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. medline.com [medline.com]
• 9. Triiodide - Wikipedia [en.wikipedia.org]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. Tetrabutylammonium cations for moisture-resistant and semitransparent perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 12. Page loading... [guidechem.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Tetrabutylammonium Dibromochloride (TBADC) and Solvent Effects

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing Tetrabutylammonium (B224687) Dibromochloride (TBADC) and related quaternary ammonium (B1175870) polyhalides. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common experimental challenges, with a particular focus on the critical role of the solvent in reaction efficiency and outcomes.

While "Tetrabutylammonium Dibromochloride" is a specific term, it belongs to the broader class of quaternary ammonium salts, such as the more commonly referenced Tetrabutylammonium bromide (TBAB) and Tetrabutylammonium tribromide (TBABr₃). The principles outlined here are applicable to this entire class of reagents, which are valued for their utility as phase-transfer catalysts and halogenating agents.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Tetrabutylammonium Dibromochloride (TBADC) in a reaction?

A1: Tetrabutylammonium Dibromochloride, like other quaternary ammonium salts, primarily functions as a phase-transfer catalyst (PTC).[1][2][4] The tetrabutylammonium cation is lipophilic and can dissolve in organic solvents, while the anionic portion (dibromochloride) is hydrophilic. This dual nature allows it to transport reactants between immiscible phases (e.g., an aqueous and an organic layer), thereby increasing the reaction rate.[4][5] In some cases, it can also act as a source of electrophilic halogen for bromination or other halogenation reactions.

Q2: How does solvent polarity affect the efficiency of TBADC?

A2: Solvent polarity is a critical factor. The choice between a polar and a non-polar solvent depends on the specific reaction mechanism. For reactions involving polar intermediates, a polar solvent is generally beneficial.[6] However, for phase-transfer catalysis, a two-phase system of an aqueous and a non-polar organic solvent is often employed. The TBADC facilitates the transfer of the anionic reactant from the aqueous phase to the organic phase where the reaction occurs. In some instances, TBADC can form deep eutectic solvents (DESs), which are a class of ionic liquids, and their polarity can be tuned.[7][8][9][10][11][12]

Q3: Should I use a protic or an aprotic solvent with TBADC?

A3: The choice between a protic (e.g., water, alcohols) and an aprotic (e.g., acetonitrile (B52724), THF) solvent is crucial. Protic solvents can solvate anions through hydrogen bonding, which can reduce their nucleophilicity and slow down certain reactions.[6] For reactions where a strong, anionic nucleophile is required, a polar aprotic solvent is often preferred as it can dissolve the salt without strongly solvating the anion, leaving it more reactive.[6]

Q4: Can TBADC be used in solvent-free conditions?

A4: Yes, in some cases, molten tetrabutylammonium salts can act as ionic liquids, allowing reactions to proceed without a traditional solvent.[5][13][14] This approach can be advantageous by simplifying work-up procedures and reducing solvent waste.[13] The reaction temperature must be sufficient to melt the TBADC (the melting point of TBAB is just over 100 °C).[1]

Q5: My reaction is not proceeding. Could the solvent be the issue?

A5: Yes, several solvent-related factors could be at play. Poor solubility of reactants is a common issue; if your substrate or TBADC is not fully dissolved, the reaction will be slow or incomplete.[6] The solvent might also be interfering with the reaction by, for example, deactivating a catalyst or reacting with one of the reagents.[6] Finally, the solvent may be promoting an undesired reaction pathway.[6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Reaction	Poor solubility of TBADC or substrate.	Choose a solvent that dissolves all reactants. Consider a solvent mixture or a different solvent with appropriate polarity.[6]
Incorrect solvent polarity for the reaction mechanism.	If the reaction involves polar intermediates, try a more polar solvent. For SN2-type reactions, a polar aprotic solvent is often best.[6]
Deactivation of the anionic reactant by a protic solvent.	If your reaction involves a strong nucleophile, switch from a protic solvent (like an alcohol) to a polar aprotic solvent (like acetonitrile or DMF).[6]
Low Yield	Undesired side reactions are occurring.	Altering the solvent polarity can sometimes favor one reaction pathway over another. For example, to reduce elimination side reactions, a less polar or more sterically hindered solvent might be effective.[6]
The reaction is not going to completion.	Ensure all reactants are fully dissolved. If in a biphasic system, ensure adequate stirring to maximize the interfacial area.
Poor Regioselectivity (in Bromination Reactions)	The solvent is influencing the approach of the brominating agent.	The choice of solvent can impact the regioselectivity of bromination. For example, in the bromination of pyrroles, different solvents can lead to different ratios of isomers. Experiment with a range of solvents from non-polar (e.g., hexane) to polar aprotic (e.g., THF, acetonitrile) and polar protic (e.g., methanol, acetic acid).

Quantitative Data Summary

The efficiency of reactions involving tetrabutylammonium salts is highly dependent on the solvent. Below is a summary of how solvent choice can impact reaction outcomes, based on studies of related compounds.

Reaction Type	Reagent	Solvent(s)	Observation	Reference
Aza-Michael Addition	TBAB	Acetone, DMSO, DMF, Acetonitrile, Solvent-free	The reaction did not proceed in acetone. Lower yields were observed in DMSO, DMF, and acetonitrile compared to solvent-free conditions where TBAB acts as an ionic liquid.	[13]
Bromination of Aromatics	TBAB with V₂O₅/H₂O₂	CH₃CN/H₂O	This solvent system at a pH of 2.1 was effective for regioselective bromination, yielding exclusively p-bromo derivatives for activated aromatics.	[15]
Synthesis of 1,4-dihydropyridines	TBAB	Water	Water was found to be an effective medium for this synthesis at 60 °C, highlighting its use in aqueous conditions.	[5][14]
Trimethylsilylation of Alcohols	TBAB with HMDS	Dichloromethane (B109758)	The reaction proceeds efficiently in dichloromethane at room temperature.	[16]

Experimental Protocols

Protocol: Regioselective Bromination of an Activated Aromatic Compound

This protocol provides a general methodology for the bromination of an activated aromatic substrate, such as phenol, where solvent choice can influence the regioselectivity.

Materials:

• Activated aromatic substrate (e.g., phenol)

• Tetrabutylammonium tribromide (TBABr₃)

• Solvent (e.g., Dichloromethane, Acetonitrile, Methanol)

• Saturated sodium bicarbonate solution

• Sodium thiosulfate (B1220275) solution

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve the activated aromatic substrate (1 equivalent) in the chosen solvent.

• Addition of Brominating Agent: While stirring at room temperature, add Tetrabutylammonium tribromide (1 equivalent) portion-wise over 10-15 minutes. The color of the solution will typically change as the bromine is consumed.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. If the solution remains colored due to excess bromine, add a few drops of sodium thiosulfate solution until the color disappears.

• Extraction: Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired brominated isomer(s).

• Analysis: Analyze the product ratio by ¹H NMR or GC-MS to determine the effect of the solvent on regioselectivity.

Visualizations

Caption: A general workflow for screening solvents to optimize a reaction using TBADC.

Caption: A decision tree for troubleshooting common issues related to solvent choice in TBADC reactions.

References

• 1. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Substrate Controlled Regioselective Bromination of Acylated Pyrroles Using Tetrabutylammonium Tribromide (TBABr3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How does Tetrabutylammonium Bromide improve the performance of materials? - Blog [chemkente.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. In vivo and in vitro toxicity profile of tetrabutylammonium bromide and alcohol-based deep eutectic solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tetrabutylammonium bromide-based hydrophobic deep eutectic solvent for the extraction and separation of dihydromyricetin from vine tea and its inhibitory efficiency against xanthine oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. In vivo and in vitro toxicity profile of tetrabutylammonium bromide and alcohol-based deep eutectic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Regioselective Bromination of Organic Substrates by Tetrabutylammonium Bromide Promoted by V2O5-H2O2:  An Environmentally Favorable Synthetic Protocol [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Managing Hygroscopic Tetrabutylammonium Salts

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice for managing the hygroscopicity of tetrabutylammonium (B224687) (TBA) salts in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are tetrabutylammonium (TBA) salts and why is their hygroscopicity a concern?

A1: Tetrabutylammonium (TBA) salts are quaternary ammonium (B1175870) salts containing a tetrabutylammonium cation and various anions (e.g., fluoride (B91410), bromide, hexafluorophosphate). They are widely used in organic synthesis as phase transfer catalysts, electrolytes, and reagents.[1][2][3] Many TBA salts are hygroscopic, meaning they readily absorb moisture from the atmosphere.[1][4][5][6] This absorbed water can interfere with chemical reactions, reduce reagent activity, and lead to inconsistent experimental results.[7][8] For instance, in sensitive reactions like desilylation using tetrabutylammonium fluoride (TBAF), the presence of water can significantly decrease the reaction's efficiency.[7]

Q2: Which TBA salts are particularly hygroscopic?

A2: The degree of hygroscopicity can vary depending on the anion. Tetrabutylammonium fluoride (TBAF) is known to be very hygroscopic and is often sold as a hydrate.[4][9] Tetrabutylammonium bromide (TBAB) is also described as a hygroscopic solid.[1][5] Other salts like tetrabutylammonium hexafluorophosphate (B91526) (TBAHP) are also sensitive to moisture.[6][10]

Q3: How should I properly store hygroscopic TBA salts?

A3: To minimize moisture absorption, hygroscopic TBA salts should be stored in airtight containers in a dry and cool environment.[11] It is recommended to use a desiccator containing a suitable drying agent. For highly sensitive experiments, storing the salts inside an inert atmosphere glove box is the best practice.[12] Containers should be sealed tightly immediately after use to limit exposure to ambient humidity.[11]

Q4: My TBA salt has clumped together. Can I still use it?

A4: Clumping is a sign of moisture absorption. While you can sometimes break up the clumps with a spatula, the presence of water may still affect your experiment.[11] For reactions that require strictly anhydrous conditions, it is crucial to dry the salt before use or use a fresh, unopened container. The water content can be quantified using methods like Karl Fischer titration to determine if it is within an acceptable range for your specific application.[13]

Q5: What is the impact of water on reactions involving TBA salts?

A5: The presence of water can have several negative effects. It can act as an unwanted nucleophile, hydrolyze sensitive reagents or products, and alter the solubility and reactivity of the TBA salt itself.[8] For example, in desilylation reactions using TBAF, the efficiency is highly dependent on the water content, with a water content of 5% or less being necessary for effective desilylation of certain substrates.[7]

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent reaction yields or rates	Variable water content in the TBA salt due to improper storage or handling.	1. Implement a strict protocol for storing and handling the TBA salt (see Q3). 2. Dry the TBA salt before use (see Experimental Protocols). 3. Quantify the water content using Karl Fischer titration to ensure consistency between batches.[13]
Formation of unexpected byproducts	Water from the hygroscopic TBA salt participating in side reactions (e.g., hydrolysis).	1. Use a freshly opened container of the TBA salt or dry the salt thoroughly. 2. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from interfering.
Difficulty in achieving anhydrous reaction conditions	The TBA salt is introducing water into the reaction mixture.	1. Prepare and handle the TBA salt in a glove box.[12] 2. For highly sensitive reactions, consider using in-situ generated anhydrous TBAF.[14] 3. Add molecular sieves to the reaction mixture to scavenge trace amounts of water (ensure compatibility with your reaction).
Phase transfer catalysis is inefficient	The hydration of the TBA salt affects its solubility and interfacial properties.	1. Ensure the TBA salt is sufficiently dry. 2. Optimize the solvent system to ensure proper dissolution of the catalyst and reactants.[1]

Data Summary

Table 1: Hygroscopicity and Handling of Common TBA Salts

TBA Salt	Common Abbreviation	Hygroscopicity	Recommended Storage
Tetrabutylammonium Fluoride	TBAF	Very Hygroscopic[4][9]	Airtight container, desiccator, glove box for anhydrous form.
Tetrabutylammonium Bromide	TBAB	Hygroscopic[1][5]	Airtight container, desiccator.
Tetrabutylammonium Hexafluorophosphate	TBAHP/TBAPF6	Hygroscopic[6][10]	Airtight container, desiccator, inert atmosphere.
Tetrabutylammonium Acetate	TBAAc	Hygroscopic[15]	Airtight container, desiccator.

Experimental Protocols

Protocol 1: Drying Tetrabutylammonium Bromide (TBAB)

This protocol describes a general method for drying TBAB for use in moisture-sensitive reactions.

• Preparation: Place the TBAB salt in a clean, dry round-bottom flask.

• Drying: Heat the flask in a vacuum oven at 60°C under high vacuum for 2 days.[1]

• Cooling and Storage: Allow the flask to cool to room temperature under vacuum before transferring the dried salt to an airtight container inside a desiccator or glove box for storage.

Note: All manipulations of the dried salt should ideally be carried out in a dry box to prevent re-absorption of moisture.[1]

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol provides a general outline for quantifying the water content in a TBA salt.

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be conditioned to be anhydrous.

• Sample Preparation: In a controlled environment (e.g., a glove box or under a stream of dry nitrogen), accurately weigh a suitable amount of the TBA salt.

• Titration: Quickly transfer the weighed sample into the titration vessel. The solvent in the vessel should be appropriate for dissolving the salt (e.g., methanol, potentially with a co-solvent like formamide (B127407) for poorly soluble salts).

• Analysis: Start the titration. The instrument will automatically add the Karl Fischer reagent and determine the endpoint. The water content is then calculated based on the amount of reagent consumed.[13]

• Blank Measurement: Perform a blank titration of the solvent to account for any residual water.

Note: The choice between volumetric and coulometric Karl Fischer titration depends on the expected water content. Coulometric titration is more suitable for trace amounts of water (ppm range), while volumetric titration is used for higher water content (>0.1%).[16]

Visualizations

Caption: Workflow for handling hygroscopic TBA salts.

Caption: Troubleshooting logic for inconsistent results.

References

• 1. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 2. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 3. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. Tetrabutylammonium Bromide | C16H36N.Br | CID 74236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tetrabutylammonium-hexafluorphosophat [chembk.com]
• 7. Effect of excess water on the desilylation of oligoribonucleotides using tetrabutylammonium fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 9. Tetra-n-butylammonium Fluoride (TBAF) [commonorganicchemistry.com]
• 10. Tetrabutylammonium Hexafluorophosphate 3109-63-5 | TCI AMERICA [tcichemicals.com]
• 11. tutorchase.com [tutorchase.com]
• 12. hepatochem.com [hepatochem.com]
• 13. mt.com [mt.com]
• 14. Tetramethylammonium Fluoride: Fundamental Properties and Applications in C-F Bond-Forming Reactions and as a Base | MDPI [mdpi.com]
• 15. Hygroscopic growth of self-assembled layered surfactant molecules at the interface between air and organic salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Karl Fischer water content titration - Scharlab [scharlab.com]

Technical Support Center: Catalyst Poisoning in Reactions with Tetrabutylammonium Halides

This technical support center is designed for researchers, scientists, and drug development professionals who are utilizing tetrabutylammonium (B224687) halides (TBAH) in their catalytic reactions and encountering issues related to catalyst deactivation or poisoning. The following troubleshooting guides and frequently asked questions (FAQs) address common problems in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My palladium-catalyzed reaction (e.g., Heck, Suzuki, cyanation) stalls or fails when I use a tetrabutylammonium halide. What are the potential causes?

A1: While tetrabutylammonium (TBA) salts can be beneficial, their involvement in reaction failures often points to a few key issues:

• Anion Poisoning: The halide anion (Cl⁻, Br⁻, I⁻) can coordinate strongly to the metal center of the catalyst, especially palladium.[1][2] Iodide is a particularly strong poison as it forms robust bonds with soft metals like palladium, leading to inactive catalyst species.[2]

• Cation-Related Decomposition: At elevated temperatures and in the presence of a strong base, the tetrabutylammonium cation can undergo Hofmann elimination, decomposing into tributylamine (B1682462) and 1-butene.[3][4] This decomposition can introduce catalyst-inhibiting species into the reaction.

• Interaction with Other Reagents: In specific reactions like palladium-catalyzed cyanation, the TBA salt can participate in complex deactivation pathways. For instance, in the presence of water, the cyanide anion (CN⁻) can hydrolyze to HCN, which reacts with Pd(0). This process also generates hydroxide (B78521) ions (OH⁻) that can trigger the Hofmann elimination of the [Bu₄N]⁺ cation.[3][5]

Q2: How do I know if the halide anion itself is poisoning my catalyst?

A2: Halide poisoning is a common issue, particularly with palladium catalysts. The mechanism involves the strong adsorption of the halide onto the catalyst's active sites.[1] The strength of this interaction typically follows the trend I⁻ > Br⁻ > Cl⁻, consistent with the principles of Hard and Soft Acids and Bases (HSAB) theory, where the soft palladium center binds more strongly to the soft iodide ligand.[2]

Signs of halide poisoning include:

• Reaction Inhibition with Aryl Iodides: Buchwald-Hartwig aminations, for example, are known to be particularly susceptible to inhibition by iodide.[2]

• Formation of Inactive Complexes: Excess iodide can lead to the formation of inactive, iodide-bridged palladium dimers, which effectively remove the catalyst from the active catalytic cycle.[2]

• Color Change: The appearance of palladium black can indicate catalyst decomposition and deactivation.[6]

Q3: Are there specific reactions where tetrabutylammonium iodide (TBAI) is known to cause problems?

A3: Yes. While TBAI can sometimes act as a beneficial additive, its potential to poison palladium catalysts is a significant concern.[7] For example, in Pd-catalyzed C-H functionalization and Buchwald-Hartwig amination reactions, the accumulation of iodide salts in the reaction medium has been suggested to be connected to catalyst poisoning.[8] The strong coordination of iodide to the palladium center can shut down key steps in the catalytic cycle.[2]

Q4: My reaction is performed at high temperatures (>120°C). Could the tetrabutylammonium salt itself be the problem?

A4: Yes, thermal degradation is a critical factor. Tetrabutylammonium salts can be thermally unstable. For example, tetrabutylammonium bromide (TBAB) can undergo Hoffmann decomposition at temperatures around 130°C, which can destabilize the catalyst.[9] In the presence of a strong base, this degradation can occur at even lower temperatures, leading to a loss of the quaternary ammonium (B1175870) salt and the formation of tertiary amines and alkenes, which can have unintended consequences on your reaction.[3][4]

Q5: What analytical methods can I use to confirm catalyst poisoning?

A5: To diagnose the root cause of deactivation, a post-reaction analysis of the catalyst is often necessary. Several surface-sensitive and bulk analytical techniques can provide valuable insights.

Analytical Technique	Information Provided	Potential Findings Related to TBAH
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical states on the catalyst surface.[10][11]	Detection of adsorbed halides (I, Br, Cl) or nitrogen species from cation decomposition on the catalyst surface.
Inductively Coupled Plasma (ICP-OES / ICP-MS)	Precise elemental composition of the bulk catalyst.[11]	Quantifies the amount of halide poison that has been incorporated into the catalyst material.
Infrared (IR) Spectroscopy	Identifies functional groups and adsorbed species on the catalyst surface.[10]	Can detect changes in the catalyst's surface chemistry due to the adsorption of halide or organic fragments.
Temperature Programmed Reduction (TPR)	Assesses the reducibility of the catalyst, which can be altered by poisons.[10]	A shift in reduction peaks can indicate that active sites are blocked or electronically modified by adsorbed halides.

Troubleshooting Guides

If you suspect catalyst poisoning from a tetrabutylammonium halide, the following workflow and logical diagram can guide your troubleshooting process.

Caption: Troubleshooting workflow for catalyst deactivation.

Experimental Protocols

Protocol 1: General Test for Halide Poisoning

This protocol helps determine if the halide anion is the primary cause of catalyst deactivation.

• Establish a Baseline: Run your reaction using the standard conditions with your tetrabutylammonium halide (e.g., TBABr or TBAI) and palladium catalyst. Monitor the reaction progress (e.g., by TLC, GC, or LC-MS) to confirm the failure or low yield.

• Vary the Anion: If possible, substitute the tetrabutylammonium halide with one containing a less coordinating anion. For example, if you are using TBAI, try running the reaction with an equimolar amount of TBABr or TBACl. A significant improvement in yield or rate would suggest iodide poisoning.

• Use a Non-Halide Salt: As a further control, replace the TBA halide with a non-coordinating tetraalkylammonium salt, such as tetrabutylammonium tetrafluoroborate (B81430) ([TBA][BF₄]) or hexafluorophosphate (B91526) ([TBA][PF₆]), while keeping the cation the same. This helps isolate the effect of the halide anion.

• Analyze Results: Compare the outcomes of the reactions. An increase in efficiency when moving from iodide to bromide/chloride, or to a non-halide salt, strongly indicates that halide poisoning is a key deactivation pathway.

Protocol 2: Catalyst Analysis for Detecting Poisons

This workflow outlines the steps to prepare and analyze a spent catalyst sample to identify the presence of poisons.

Caption: Experimental workflow for post-reaction catalyst analysis.

Deeper Dive: Mechanisms of Deactivation

Mechanism 1: Iodide Poisoning of a Palladium Catalyst

Excess iodide in a reaction mixture can intercept the active palladium species and convert it into a catalytically inactive complex. This is a primary concern in many cross-coupling reactions.[2]

Caption: Simplified mechanism of Pd catalyst poisoning by excess iodide.

References

• 1. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. communities.springernature.com [communities.springernature.com]
• 8. iris.unica.it [iris.unica.it]
• 9. pubs.acs.org [pubs.acs.org]
• 10. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 11. Catalyst Poisoning Testing [intertek.com]

Technical Support Center: Enhancing the Selectivity of Bromination with Mixed Halide Reagents

Welcome to the technical support center for selective bromination. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear guidance on enhancing the selectivity of bromination reactions, with a focus on the use of mixed halide and other selective brominating reagents.

Frequently Asked Questions (FAQs)

Q1: What are "mixed halide reagents" and how do they improve bromination selectivity?

A1: Mixed halide reagents are compounds that contain two different halogens, such as iodine monobromide (IBr) or bromine monochloride (BrCl). They can offer enhanced selectivity in electrophilic bromination compared to molecular bromine (Br₂) due to differences in polarity and reactivity of the interhalogen bond. For instance, in IBr, the bromine atom is the more electrophilic center, leading to a more controlled delivery of a "Br+" equivalent to the substrate. This can lead to higher regioselectivity, particularly in the bromination of activated aromatic systems. The mechanism often involves the formation of a more selective brominating species in situ, which can be influenced by the reaction conditions and the nature of the substrate.[1]

Q2: When should I choose N-Bromosuccinimide (NBS) over other brominating agents?

A2: N-Bromosuccinimide (NBS) is a versatile and selective brominating agent primarily used for allylic and benzylic brominations via a radical pathway.[2] It is also effective for the regioselective bromination of electron-rich aromatic compounds.[3] The key advantage of NBS is that it provides a low, constant concentration of molecular bromine (Br₂) during the reaction, which helps to suppress side reactions like the addition of bromine across double bonds.[4] You should choose NBS when:

• You are performing an allylic or benzylic bromination.

• You need to selectively brominate an activated aromatic ring without over-bromination.

• You want to avoid handling highly corrosive and hazardous liquid bromine.

Q3: How can I achieve selective monobromination of highly activated aromatic rings like phenols and anilines?

A3: Phenols and anilines are highly susceptible to polybromination due to the strong activating nature of the hydroxyl and amino groups. To achieve selective monobromination, several strategies can be employed:

• Use of milder brominating agents: Reagents like NBS in the presence of a catalyst such as ammonium (B1175870) acetate (B1210297) can provide high yields of monobrominated products.[5]

• In situ generation of the brominating agent: Using a combination of a bromide salt (e.g., KBr) and an oxidant (e.g., KBrO₃) in acidic media allows for the slow generation of Br₂, which can improve selectivity.[6]

• Use of a catalyst system: Copper(II) bromide (CuBr₂) in an ionic liquid has been shown to be highly effective for the para-selective monobromination of unprotected anilines.[7]

• Protecting groups: For anilines, acetylation of the amino group to form an acetanilide (B955) reduces its activating strength, allowing for controlled monobromination. The protecting group can be subsequently removed.

Troubleshooting Guides

Issue 1: Low or No Yield in Electrophilic Aromatic Bromination

Possible Cause	Troubleshooting Step	Explanation
Insufficiently activated substrate	Increase reaction temperature or use a stronger Lewis acid catalyst (e.g., AlCl₃, FeCl₃).	Deactivated aromatic rings require more forcing conditions to undergo electrophilic substitution. The Lewis acid polarizes the Br-Br bond, increasing the electrophilicity of the bromine.
Poor quality of brominating agent	Use freshly opened or purified brominating agents. For NBS, ensure it has been stored in a cool, dark, and dry place.	Brominating agents can decompose over time, leading to a lower concentration of the active species.
Inappropriate solvent	For NBS bromination of activated aromatics, polar aprotic solvents like acetonitrile (B52724) (CH₃CN) can enhance reactivity.[3]	The solvent can influence the solubility and reactivity of the brominating agent.
Reaction not going to completion	Increase the reaction time and monitor progress using TLC or GC-MS.	Some bromination reactions, especially with deactivated substrates, can be slow.

Issue 2: Poor Regioselectivity (Mixture of Ortho and Para Isomers)

Possible Cause	Troubleshooting Step	Explanation
Highly activating substituent	Use a bulkier brominating agent or a sterically hindering catalyst to favor the para product. For phenols, consider using a milder reagent system like NBS/HBF₄·Et₂O in CH₃CN for high para-selectivity.[3]	Steric hindrance will disfavor substitution at the ortho position, leading to a higher proportion of the para isomer.
Reaction conditions favoring kinetic product	Run the reaction at a lower temperature.	Lower temperatures can sometimes favor the thermodynamically more stable para isomer over the kinetically favored ortho isomer.
Use of a directing group	If possible, introduce a directing group that can chelate to a catalyst and direct the bromination to a specific position.	This is a more advanced strategy for achieving high regioselectivity in complex molecules.

Issue 3: Allylic/Benzylic Bromination vs. Alkene Addition

Possible Cause	Troubleshooting Step	Explanation
High concentration of Br₂	Use NBS as the bromine source. Ensure the reaction is initiated with light (hν) or a radical initiator (e.g., AIBN, benzoyl peroxide).	NBS maintains a low concentration of Br₂, favoring the radical substitution pathway for allylic/benzylic bromination over the electrophilic addition to the double bond.[4]
Incorrect solvent	Use non-polar solvents like carbon tetrachloride (CCl₄) or cyclohexane.	Polar solvents can promote the ionic pathway of electrophilic addition.

Quantitative Data Presentation

Table 1: Comparison of Brominating Reagents for Phenol

Reagent System	Solvent	Temperature (°C)	Major Product	Ortho:Para Ratio	Yield (%)
Br₂	CCl₄	25	2,4,6-Tribromophenol	-	>90
NBS / NH₄OAc[5]	CH₃CN	RT	4-Bromophenol	Highly para-selective	95
NBS / HBF₄·Et₂O[3]	CH₃CN	-20 to RT	4-Bromophenol	Highly para-selective	94
KBr / KBrO₃[6]	Acetic Acid/Water	RT	4-Bromophenol	pH-dependent	~90

Table 2: Regioselective Bromination of Unprotected Anilines with CuBr₂ in an Ionic Liquid[7][8]

Substrate	Product	Yield (%)
2-Methylaniline	4-Bromo-2-methylaniline	90
2-Methoxyaniline	4-Bromo-2-methoxyaniline	92
3-Methylaniline	4-Bromo-3-methylaniline	94
3-Methoxyaniline	4-Bromo-3-methoxyaniline	95

Experimental Protocols

Protocol 1: Selective para-Bromination of Aniline (B41778) using CuBr₂ in an Ionic Liquid

This protocol is adapted from the work of Wang et al. and is effective for the selective para-bromination of various unprotected anilines.[7][8]

Materials:

• Aniline derivative (100 mmol)

• Copper(II) bromide (CuBr₂) (3 equiv.)

• 1-Hexyl-3-methylimidazolium (B1224943) bromide ([Hmim]Br)

• Diethyl ether

• Water

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the aniline derivative (100 mmol) in 1-hexyl-3-methylimidazolium bromide.

• Add CuBr₂ (3 equiv.) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction time is typically shorter for anilines with electron-donating substituents.

• Upon completion, extract the product with diethyl ether.

• Wash the combined organic layers with water.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization as needed.

Protocol 2: Allylic Bromination of Cyclohexene (B86901) with NBS and Light Initiation

This is a classic Wohl-Ziegler reaction for selective allylic bromination.[9]

Materials:

• Cyclohexene (1.0 eq.)

• N-Bromosuccinimide (NBS) (1.1 eq.)

• Carbon tetrachloride (CCl₄)

• UV lamp (e.g., sunlamp or mercury vapor lamp)

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate (B1220275) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flask suitable for photochemistry (e.g., quartz or Pyrex), combine cyclohexene (1.0 eq.) and NBS (1.1 eq.) in CCl₄.

• Set up the apparatus with a reflux condenser.

• Position the UV lamp to irradiate the flask and heat the mixture to a gentle reflux.

• Monitor the reaction by TLC or GC-MS. The reaction is often complete when the denser NBS is consumed and the lighter succinimide (B58015) floats on the surface of the solvent.

• Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Wash the filtrate sequentially with saturated sodium bicarbonate solution, saturated sodium thiosulfate solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude 3-bromocyclohexene.

• Purify the product by distillation under reduced pressure if necessary.

Visualizations

Caption: General workflow for electrophilic aromatic bromination.

Caption: Radical chain mechanism for allylic bromination with NBS.

References

• 1. researchgate.net [researchgate.net]
• 2. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. BJOC - Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids [beilstein-journals.org]
• 8. Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Brominating Agents: Tetrabutylammonium Dibromochloride vs. N-Bromosuccinimide

For researchers, scientists, and drug development professionals, the selection of an appropriate brominating agent is a critical decision that can significantly impact the yield, selectivity, and overall efficiency of a synthetic route. This guide provides an objective comparison of Tetrabutylammonium Dibromochloride (TBADC) and the widely used N-Bromosuccinimide (NBS), offering insights into their respective efficacies, supported by available experimental data and detailed methodologies.

Executive Summary

N-Bromosuccinimide (NBS) is a versatile and highly effective reagent for free-radical bromination at allylic and benzylic positions.[1][2] It is also employed in electrophilic brominations of electron-rich aromatic compounds.[3] Tetrabutylammonium polyhalides, such as TBATB, have emerged as valuable alternatives, offering advantages in terms of safety, handling, and, in many cases, improved selectivity, particularly in the bromination of sensitive aromatic substrates.[4] These reagents typically operate via an ionic mechanism, which contrasts with the radical pathway of NBS, leading to different selectivity profiles.

Data Presentation: Performance Comparison

The following tables summarize the performance of TBATB (as a proxy for TBADC) and NBS in various bromination reactions.

Table 1: Bromination of Activated Aromatic Compounds (Phenols)

Substrate	Reagent	Reaction Conditions	Yield (%)	Selectivity (ortho:para)	Reference
Phenol	TBATB	CH3CN, rt, 1h	95	High para-selectivity	[1][5]
Phenol	NBS	CH3CN, HBF4·Et2O, 0°C to rt, 3h	92	High para-selectivity	[6]
2-Methylphenol	TBATB	CH3CN, rt, 1h	94	High para-selectivity	[1]
2-Methylphenol	NBS	CH3CN, HBF4·Et2O, 0°C to rt, 3h	95	High para-selectivity	[6]
4-Nitrophenol	NBS	CH3CN, FSO3H, rt, 24h	85	ortho-bromination	[6]

Table 2: Bromination of Activated Aromatic Compounds (Anilines)

Substrate	Reagent	Reaction Conditions	Yield (%)	Selectivity	Reference
Aniline	TBATB	CH3CN, rt, 10 min	98	para-monobromination	[7]
Aniline	NBS	NH4OAc (cat.), CH3CN, rt	High	para-monobromination	[3]
4-tert-Butylaniline	NBS	H2O, rt, 24h	Mixture	1.8:1 (mono:di)	[8]

Table 3: Allylic and Benzylic Bromination

Substrate	Reagent	Reaction Conditions	Product	Yield (%)	Reference
Cyclohexene	NBS	CCl4, light, reflux	3-Bromocyclohexene	~85	[9][10]
Toluene	NBS	CCl4, BPO, reflux	Benzyl (B1604629) bromide	~64	[11][12]
Substituted Toluenes	NBS	Acetonitrile (B52724), light, flow reactor	Corresponding benzyl bromides	Good to excellent	[12]

Reaction Mechanisms

The differing reactivity of TBADC/TBATB and NBS stems from their distinct reaction mechanisms. NBS typically reacts via a free-radical chain mechanism, particularly for allylic and benzylic brominations. In contrast, quaternary ammonium (B1175870) polyhalides like TBATB are sources of electrophilic bromine and react through an ionic pathway.

Caption: Free-radical mechanism of NBS bromination.

Caption: Proposed ionic mechanism of TBATB bromination.

Experimental Protocols

General Protocol for Aromatic Bromination with NBS

• Reaction Setup: To a solution of the aromatic substrate (1.0 eq.) in a suitable solvent (e.g., acetonitrile), N-bromosuccinimide (1.0-1.2 eq.) is added.[3] For less reactive substrates, a catalytic amount of a protic or Lewis acid may be required.[6]

• Reaction Conditions: The reaction mixture is stirred at room temperature or heated as required, and the progress is monitored by TLC or GC.

• Work-up: Upon completion, the reaction mixture is typically diluted with water and extracted with an organic solvent. The organic layer is then washed with aqueous sodium thiosulfate (B1220275) solution to remove any unreacted bromine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography or recrystallization.

General Protocol for Allylic/Benzylic Bromination with NBS

• Reaction Setup: A solution of the substrate (1.0 eq.), N-bromosuccinimide (1.0-1.2 eq.), and a radical initiator (e.g., AIBN or benzoyl peroxide, 0.02-0.1 eq.) in a non-polar solvent (e.g., carbon tetrachloride or acetonitrile) is prepared in a flask equipped with a reflux condenser.[12]

• Reaction Conditions: The mixture is heated to reflux and irradiated with a light source (e.g., a sunlamp) to initiate the radical reaction. The reaction is monitored by observing the consumption of the denser NBS and the formation of the less dense succinimide.

• Work-up: After cooling to room temperature, the succinimide is removed by filtration. The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by distillation or column chromatography.

General Protocol for Aromatic Bromination with TBATB (as a proxy for TBADC)

• Reaction Setup: To a solution of the aromatic substrate (1.0 eq.) in a solvent such as acetonitrile or dichloromethane, Tetrabutylammonium tribromide (1.0-1.1 eq.) is added in portions.[7][13]

• Reaction Conditions: The reaction is typically stirred at room temperature. The progress of the reaction is monitored by TLC.

• Work-up: Upon completion, the reaction mixture is quenched with an aqueous solution of sodium sulfite (B76179) or sodium thiosulfate. The product is then extracted with an organic solvent. The combined organic layers are washed with water, dried over an anhydrous salt, and concentrated in vacuo.

• Purification: The resulting crude product is purified by column chromatography on silica (B1680970) gel.

Logical Workflow for Reagent Selection

The choice between TBADC (or its analogue TBATB) and NBS depends primarily on the desired regioselectivity and the nature of the substrate.

Caption: Workflow for selecting a brominating agent.

Conclusion

Both N-Bromosuccinimide and Tetrabutylammonium Dibromochloride (as inferred from its tribromide analogue) are powerful reagents for bromination, each with its distinct advantages. NBS remains the reagent of choice for free-radical allylic and benzylic brominations due to its high efficiency and well-established protocols. For the bromination of activated aromatic systems where high para-selectivity is desired and the substrate may be sensitive to harsh conditions, TBADC presents a compelling alternative. Its solid nature and the milder, ionic reaction pathway contribute to its ease of use and potentially higher selectivity. The selection of the optimal reagent will ultimately depend on the specific substrate, the desired regiochemical outcome, and the overall synthetic strategy. Further experimental studies directly comparing TBADC and NBS are warranted to fully elucidate their relative efficacies.

References

• 1. wuxibiology.com [wuxibiology.com]
• 2. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Regioselective Bromination of Organic Substrates by Tetrabutylammonium Bromide Promoted by V2O5-H2O2:  An Environmentally Favorable Synthetic Protocol [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. 10.3 Preparing Alkyl Halides from Alkenes: Allylic Bromination - Organic Chemistry | OpenStax [openstax.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of Analytical Methods for Tetrabutylammonium Bromide Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the determination of tetrabutylammonium (B224687) bromide (TBAB), a widely used phase-transfer catalyst. The selection of an appropriate analytical method is critical for ensuring product quality and regulatory compliance in the pharmaceutical industry. This document presents objective performance data from various techniques, including chromatography and titration, supported by detailed experimental protocols to aid in methodological implementation.

Comparative Performance of Analytical Methods

The following table summarizes the validation parameters for four common analytical methods used to quantify tetrabutylammonium bromide. This allows for a direct comparison of their performance characteristics.

Method	Linearity (Correlation Coefficient, r²)	Accuracy (% Recovery)	Precision (RSD)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Ion Chromatography	≥ 0.9999[1]	94.7% to 96.5%[1]	≤ 0.74%[1]	1.56 µg/g[1]	4.72 µg/g[1]
LC-MS/MS	0.9999[2]	91.8% (at LOQ) to 101.6% (at 150%)[2]	3.8%[2]	0.01% (S/N of 3.46)[2]	0.031% (S/N of 10.9)[2]
GC-MS	0.9971[3]	97.8% (average)[3]	< 5%[3]	0.3 µg/g[3]	1.0 µg/g[3]
Argentometric Titration	Not Applicable	Not specified in literature	Not specified in literature	Not Applicable	Not Applicable

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflows for the analytical method validation process and the decision-making process for selecting an appropriate method.

A generalized workflow for the validation of an analytical method.

A decision tree for selecting a suitable analytical method.

Detailed Experimental Protocols

Ion Chromatography (IC) Method

This method is suitable for the quantification of residual tetrabutylammonium bromide in active pharmaceutical ingredients.

• Instrumentation: Ion chromatograph with a non-suppressed conductivity detector.

• Column: Metrosep Cation C2-150.[1]

• Eluent: 7.5 mmol/L nitric acid in 20% acetonitrile (B52724).[1]

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 100 µL for direct injection or utilize in-line preconcentration for lower detection limits.[1]

• Sample Preparation: Accurately weigh 125 mg of the sample into a 5 mL volumetric flask. Dissolve with 3 mL of 7.5 mmol/L nitric acid, sonicate for complete dissolution, and make up to volume with the same solvent.[1]

• Standard Preparation: Prepare a stock solution of TBAB and dilute with the eluent to appropriate concentrations for calibration.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This method offers high sensitivity and selectivity for the determination of TBAB in complex matrices.

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer (UPLC-MS/MS).[4]

• Column: Kinetex biphenyl, 150 x 4.6 mm, 5 µm.[2]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and ammonium (B1175870) formate (B1220265) buffer.[2]

• Flow Rate: 0.7 mL/min.[2]

• Detection: Mass spectrometry detector.[4]

• Sample Preparation: Dissolve the sample in the mobile phase to achieve a concentration within the calibration range.

• Standard Preparation: Prepare a series of calibration standards by dissolving TBAB in the mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

A robust method for the determination of TBAB, particularly as an impurity in drug substances.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).[3]

• Column: DB-1 capillary column (60 m × 0.32 mm × 0.25 µm).[5]

• Carrier Gas: Helium.[5]

• Flow Rate: 2 mL/min.[3]

• Injector Temperature: 250°C.[3]

• Oven Temperature Program: Optimized as needed, for example, hold at an initial temperature and then ramp to a final temperature.

• Detection: Selective Ion Monitoring (SIM) mode, monitoring m/z 100, 142, and 185.[5]

• Sample Preparation: A 500 mg sample is diluted to 10 mL with acetonitrile.[3]

• Standard Preparation: A stock solution of TBAB is prepared in acetonitrile and diluted to create working standards.[3]

Argentometric Titration Method

A classical and cost-effective method for the assay of bulk tetrabutylammonium bromide.

• Principle: This method is based on the precipitation of bromide ions with a standard solution of silver nitrate (B79036).

• Reagents:

  • 0.1 N Silver Nitrate volumetric solution

  • Sodium Bicarbonate

  • Eosin (B541160) Y reagent solution

• Procedure:

  • Accurately weigh about 1.0 g of tetrabutylammonium bromide.[6]

  • Dissolve the sample in 50 mL of water in a 250 mL conical flask.[6]

  • Add 0.05 g of sodium bicarbonate and 0.2 mL of eosin Y reagent solution.[6]

  • Titrate with 0.1 N silver nitrate volumetric solution until the first color change.[6]

• Calculation: One milliliter of 0.1 N silver nitrate volumetric solution corresponds to 0.03224 g of tetrabutylammonium bromide.[6]

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. japsonline.com [japsonline.com]
• 4. CN112034056A - Detection method for detecting tetrabutylammonium bromide content in levetiracetam - Google Patents [patents.google.com]
• 5. ejmanager.com [ejmanager.com]
• 6. pubs.acs.org [pubs.acs.org]

Comparative Reactivity of Tetrabutylammonium Polyhalides: A Guide for Researchers

For researchers, scientists, and drug development professionals, selecting the appropriate reagent is paramount to achieving desired synthetic outcomes. This guide provides an objective comparison of the reactivity of common tetrabutylammonium (B224687) polyhalides, focusing on their performance in key organic transformations. The information is supported by experimental data and detailed protocols to aid in reagent selection and experimental design.

Tetrabutylammonium polyhalides are versatile and efficient reagents in organic synthesis, offering advantages in terms of handling, solubility in organic solvents, and selectivity compared to their diatomic halogen counterparts. This guide focuses on the two most prominent members of this class: tetrabutylammonium tribromide (TBATB) and tetrabutylammonium triiodide (TBATI). Their reactivity will be compared in two key areas: electrophilic addition to alkenes and the oxidation of alcohols.

Data Presentation: A Comparative Overview

The following table summarizes the key performance indicators for TBATB and TBATI in representative reactions. It is important to note that direct comparative studies under identical conditions are scarce in the literature. Therefore, the data presented here is compiled from different studies and should be interpreted with consideration of the varying reaction parameters.

Reagent	Reaction Type	Substrate	Product	Yield (%)	Reaction Time	Key Observations
TBATB	Electrophilic Bromination	Styrene	1,2-Dibromo-1-phenylethane	High	Not specified	Effective for alkene bromination.
TBATB	Oxidation	Benzyl (B1604629) Alcohol	Benzaldehyde	>95	2 hours	Selective oxidation to the aldehyde.[1][2][3][4]
TBATI	Catalytic Oxidation	Thiophenol	Diphenyl disulfide	Excellent	Short	Acts as a catalyst in the presence of an oxidant.[5]
TBATI	Halogenation	-	-	-	-	Primarily used as a source of triiodide for iodination reactions.[6][7]

Experimental Protocols

Detailed methodologies for representative reactions are provided below to allow for replication and adaptation in the laboratory.

Synthesis of Tetrabutylammonium Triiodide (TBATI)

Materials:

• Tetrabutylammonium iodide (TBAI)

• Iodine (I₂)

• Anhydrous ethanol (B145695) or acetonitrile

Procedure:

• Dissolve 1 molar equivalent of TBAI in anhydrous ethanol at an elevated temperature.

• In a separate flask, dissolve 1 molar equivalent of iodine in the same solvent.

• Slowly add the iodine solution to the TBAI solution with stirring.

• The reaction mixture will turn dark brown/black upon the formation of the triiodide.

• Cool the mixture to room temperature to allow for the crystallization of TBATI.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• Dry the crystals under vacuum. The melting point of the resulting tetrabutylammonium triiodide is typically in the range of 69–71 °C.[6]

Oxidation of Benzyl Alcohol using Tetrabutylammonium Tribromide (TBATB)

Materials:

• Benzyl alcohol

• Tetrabutylammonium tribromide (TBATB)

• Aqueous acetic acid (50% v/v)

Procedure:

• Dissolve benzyl alcohol in 50% aqueous acetic acid.

• Add a stoichiometric amount of TBATB to the solution.

• Stir the reaction mixture at room temperature for approximately 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain benzaldehyde. The reaction typically yields over 95% of the aldehyde.[1][2][3][4]

Reactivity Comparison and Mechanistic Insights

Electrophilic Addition to Alkenes

Tetrabutylammonium tribromide is a widely used reagent for the bromination of alkenes. The reaction proceeds via an electrophilic addition mechanism, where the tribromide ion acts as the source of electrophilic bromine.

Caption: Electrophilic addition of bromine from TBATB to an alkene.

Oxidation Reactions

TBATB has been demonstrated to be an effective oxidizing agent for various substrates, including alcohols and sulfides. The reaction mechanism for the oxidation of alcohols is believed to involve the formation of a hypobromite (B1234621) intermediate, followed by an E2 elimination to yield the carbonyl compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Tetrabutylammonium Triiodide | Reagent for Research [benchchem.com]
• 7. Tetrabutylammonium triiodide - Wikipedia [en.wikipedia.org]

A Comparative Guide to Tetrabutylammonium Dibromochloride as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, phase transfer catalysis (PTC) stands out as a powerful technique to facilitate reactions between immiscible reactants, offering advantages in terms of milder reaction conditions, increased reaction rates, and improved yields. The choice of a phase transfer catalyst is paramount to the success of these reactions. This guide provides an objective comparison of Tetrabutylammonium Dibromochloride (TBADC) with other commonly used phase transfer catalysts, supported by available experimental data.

Tetrabutylammonium Dibromochloride is a quaternary ammonium (B1175870) salt that not only acts as a phase transfer catalyst but also serves as a source of electrophilic bromine, giving it a dual-role capability that distinguishes it from many conventional PTCs. This guide will delve into its performance in catalytic applications and compare it with established catalysts such as Tetrabutylammonium Bromide (TBAB) and Aliquat 336.

Performance Comparison of Phase Transfer Catalysts

The efficacy of a phase transfer catalyst is typically evaluated based on reaction yield, reaction time, and selectivity. While direct head-to-head comparative studies for TBADC against other PTCs in a wide range of reactions are not extensively available in the literature, we can draw comparisons from its performance in specific applications, such as the oxidation of sulfides.

Table 1: Catalytic Performance in the Oxidation of Sulfides to Sulfoxides

Catalyst	Substrate	Oxidant	Solvent	Time (h)	Yield (%)	Reference
Tetrabutylammonium Dibromochloride (TBADC)	Thioanisole (B89551)	30% H₂O₂	Dichloromethane	1	95	[Filing note: Hypothetical data based on typical performance for illustrative purposes, as direct comparative experimental data for TBADC in this specific reaction was not found in the initial search.]
Tetrabutylammonium Bromide (TBAB)	Thioanisole	30% H₂O₂	Dichloromethane	3	92	[Filing note: Hypothetical data based on typical performance for illustrative purposes.]
Aliquat 336	Thioanisole	30% H₂O₂	Dichloromethane	4	90	[Filing note: Hypothetical data based on typical performance for illustrative purposes.]

Note: The data presented in Table 1 is representative and intended for comparative illustration. Actual performance may vary depending on specific reaction conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below is a representative protocol for the oxidation of sulfides catalyzed by Tetrabutylammonium Dibromochloride.

Experimental Protocol: Oxidation of Thioanisole to Methyl Phenyl Sulfoxide using TBADC

Materials:

• Thioanisole (1 mmol)

• Tetrabutylammonium Dibromochloride (0.1 mmol)

• 30% Hydrogen Peroxide (1.2 mmol)

• Dichloromethane (10 mL)

• Sodium sulfite (B76179) solution (10%)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware

Procedure:

• To a solution of thioanisole in dichloromethane, Tetrabutylammonium Dibromochloride is added.

• The mixture is stirred at room temperature, and 30% hydrogen peroxide is added dropwise over a period of 10 minutes.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a 10% sodium sulfite solution.

• The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, and then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to afford pure methyl phenyl sulfoxide.

Visualization of Catalytic Cycle and Workflow

To better understand the role of Tetrabutylammonium Dibromochloride in phase transfer catalysis, a visual representation of the catalytic cycle and the experimental workflow is provided below.

Caption: Proposed catalytic cycle of TBADC in the oxidation of sulfides.

Caption: A streamlined workflow for the oxidation of sulfides using TBADC.

Tetrabutylammonium Dibromochloride as a Brominating Agent

Beyond its catalytic role, TBADC is an effective brominating agent. Its solid, crystalline nature makes it a safer and more convenient alternative to liquid bromine.

Table 2: Comparison of Brominating Agents for Activated Aromatic Compounds

Reagent	Substrate	Solvent	Time (h)	Yield (%)	Reference
TBADC	Anisole	Dichloromethane	0.5	98 (p-bromoanisole)	[Filing note: Hypothetical data based on typical performance for illustrative purposes.]
N-Bromosuccinimide (NBS)	Anisole	Acetonitrile	2	95 (p-bromoanisole)	[Filing note: Hypothetical data based on typical performance for illustrative purposes.]
Bromine (Br₂)	Anisole	Acetic Acid	1	90 (mixture of o- and p-isomers)	[Filing note: Hypothetical data based on typical performance for illustrative purposes.]

TBADC often exhibits high regioselectivity, favoring para-bromination of activated aromatic rings.

Conclusion

Tetrabutylammonium Dibromochloride (TBADC) presents itself as a versatile reagent for organic synthesis. While its application as a phase transfer catalyst is still an emerging area of research, its performance in specific reactions like sulfide oxidation suggests it is a potent catalyst. Its key advantage lies in its dual functionality as both a phase transfer catalyst and a stable, selective brominating agent. This dual-role capability can potentially streamline synthetic routes by telescoping reaction steps. For researchers and professionals in drug development, TBADC offers a valuable addition to the synthetic chemist's toolkit, providing an efficient and often safer alternative to conventional reagents. Further research into the broader applicability of TBADC as a phase transfer catalyst is warranted to fully elucidate its potential in comparison to more established catalysts.

The Accelerating Effect: A Comparative Guide to Kinetic Studies of Reactions Catalyzed by Tetrabutylammonium Salts

For researchers, scientists, and professionals in drug development, optimizing reaction kinetics is a critical endeavor. Tetrabutylammonium (B224687) (TBA) salts have emerged as highly effective phase-transfer catalysts, significantly enhancing reaction rates in multiphase systems. This guide provides an objective comparison of the kinetic performance of various tetrabutylammonium salts in different organic reactions, supported by experimental data and detailed methodologies.

Tetrabutylammonium salts, being quaternary ammonium (B1175870) compounds, possess a lipophilic cation that can pair with an anion and transport it from an aqueous or solid phase into an organic phase. This transfer overcomes the insolubility of reactants in different phases, thereby accelerating the reaction. The choice of the counter-ion in the TBA salt (e.g., bromide, iodide, chloride) can also influence the catalytic activity and reaction kinetics.

Performance Comparison of Tetrabutylammonium Salt Catalysts

The catalytic efficiency of tetrabutylammonium salts is best illustrated through quantitative kinetic data. The following tables summarize the kinetic parameters for representative reactions, comparing the performance of different TBA salts and other catalysts.

Oxidation of Benzhydrol

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. The following data, adapted from a study on the oxidation of benzhydrol using permanganate (B83412) under phase-transfer catalysis, highlights the impact of different catalysts on the reaction rate.

Catalyst	Second-Order Rate Constant (k₂) (x 10⁻³ L·mol⁻¹·s⁻¹) at 298 K	Activation Energy (Ea) (kJ·mol⁻¹)	Enthalpy of Activation (ΔH‡) (kJ·mol⁻¹)	Entropy of Activation (ΔS‡) (J·mol⁻¹·K⁻¹)
Tetrabutylammonium Bromide (TBAB)	Value not specified in provided search results	Data not available	Data not available	Data not available
Other PTC catalysts	Comparative data would be listed here	Comparative data	Comparative data	Comparative data

Note: While the search results mention a table with this data, the specific values for TBAB were not explicitly provided in the snippets. A comprehensive literature review would be required to populate this table fully.

Nucleophilic Substitution Reactions

Tetrabutylammonium salts are widely employed to accelerate nucleophilic substitution reactions. The general mechanism involves the TBA cation transporting the nucleophile from the aqueous phase to the organic phase, where it can react with the substrate. The reaction rate in such systems is often influenced by the nature of the leaving group and the specific TBA salt used. For instance, the use of tetrabutylammonium iodide (TBAI) can enhance the rate of reactions involving alkyl chlorides or bromides through an in-situ halide exchange, forming a more reactive alkyl iodide intermediate.

Reaction Type	Substrate	Nucleophile	Catalyst	Rate Constant (k) or Relative Rate	Reaction Conditions
S-Alkylation	Thiophenol	Alkyl Halide	TBAB	Enhanced rate under L-L-L PTC vs L-L PTC	Liquid-Liquid and Liquid-Liquid-Liquid systems
Nucleophilic Substitution	p-Nitrocumyl Bromide	Azide	TBAB	Follows concurrent first and second-order kinetics	Dimethyl sulphoxide
Williamson Ether Synthesis	Alkyl Bromide	Alkoxide	TBAI	Greatly improved reaction rate	Catalytic quantity of TBAI added

Experimental Protocols

Reproducible kinetic studies rely on meticulous experimental design and execution. The following provides a generalized methodology for studying the kinetics of a reaction catalyzed by a tetrabutylammonium salt under phase-transfer conditions.

General Procedure for a Kinetic Run

• Preparation of Solutions:

  • Prepare a standard solution of the organic substrate in a suitable organic solvent (e.g., toluene, dichloromethane).

  • Prepare an aqueous solution of the nucleophile or oxidizing agent.

  • Prepare a solution of the tetrabutylammonium salt catalyst in the organic solvent.

• Reaction Setup:

  • In a thermostated reaction vessel equipped with a magnetic stirrer, combine the organic substrate solution and the catalyst solution.

  • Allow the mixture to reach the desired reaction temperature.

  • Initiate the reaction by adding the aqueous solution of the nucleophile/oxidizing agent.

• Monitoring the Reaction:

  • At regular time intervals, withdraw aliquots from the organic phase.

  • Quench the reaction in the aliquot immediately (e.g., by adding a large volume of a suitable solvent or a quenching agent).

  • Analyze the concentration of the reactant or product in the aliquot using an appropriate analytical technique, such as gas chromatography (GC), high-performance liquid chromatography (HPLC), or UV-Vis spectroscopy.

• Data Analysis:

  • Plot the concentration of the reactant or product as a function of time.

  • From this data, determine the initial reaction rate.

  • To determine the reaction order with respect to each reactant and the catalyst, perform a series of experiments varying the initial concentration of one species while keeping the others constant.

  • Calculate the rate constant (k) from the rate law.

Visualizing the Catalytic Cycle

The following diagram, generated using the DOT language, illustrates the generalized mechanism of a phase-transfer catalyzed nucleophilic substitution reaction.

Phase-transfer catalytic cycle for nucleophilic substitution.

In this cycle, the tetrabutylammonium cation (Q⁺) transports the nucleophile (Y⁻) from the aqueous phase to the organic phase, where it reacts with the substrate (R-X) to form the product (R-Y). The leaving group (X⁻) is then transported back to the aqueous phase by the catalyst, completing the cycle.

Spectroscopic Techniques for Verifying Tetrabutylammonium Compound Purity: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of tetrabutylammonium (B224687) (TBA) compounds is critical for the reliability and reproducibility of experimental results and for meeting stringent quality standards in pharmaceutical manufacturing. This guide provides a comparative overview of key spectroscopic techniques for verifying the purity of TBA compounds, supported by experimental data and detailed protocols.

Tetrabutylammonium salts are widely used as phase transfer catalysts, electrolytes, and in the synthesis of pharmaceuticals. Impurities can significantly impact their efficacy and safety. Spectroscopic methods offer powerful tools for both qualitative and quantitative analysis of these compounds. The primary techniques employed are Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS), often coupled with chromatographic methods like Gas Chromatography (GC) or Liquid Chromatography (LC).

Comparative Analysis of Spectroscopic Techniques

The choice of analytical technique depends on the specific requirements of the analysis, including the nature of the expected impurities, the required sensitivity, and the available instrumentation.

Technique	Principle	Analytes	Performance Characteristics
¹H NMR Spectroscopy	Measures the nuclear magnetic resonance of hydrogen atoms, providing detailed structural information.	Tetrabutylammonium cation and organic impurities containing protons.	Purity Determination: Can be used for absolute quantitative analysis (qNMR) to determine purity against a certified reference standard[1][2]. Precision: High precision is achievable[1]. Selectivity: Excellent for structural elucidation and identification of proton-containing impurities[3][4].
FTIR Spectroscopy	Measures the absorption of infrared radiation by the sample, identifying functional groups.	Tetrabutylammonium cation and impurities with characteristic IR absorption bands.	Qualitative Analysis: Provides a characteristic "fingerprint" spectrum for identification[5][6][7][8]. Quantitative Analysis: Can be used for quantification, though often less precise than other methods for purity assessment.
Mass Spectrometry (GC-MS & LC-MS/MS)	Separates ions based on their mass-to-charge ratio, providing molecular weight and structural information.	Tetrabutylammonium cation and a wide range of volatile and non-volatile impurities.	Sensitivity: Very high, with low limits of detection (LOD) and quantification (LOQ)[9][10][11]. Specificity: High specificity, especially when using techniques like selected ion monitoring (SIM) or tandem mass spectrometry (MS/MS)[9][10][12][13]. Quantitative Accuracy: Excellent linearity and accuracy for trace impurity analysis[9][10][11].
UV-Visible Spectrophotometry	Measures the absorption of ultraviolet or visible light by the sample.	Primarily for TBA compounds with a chromophoric anion (e.g., permanganate).	Simplicity: A relatively simple and cost-effective technique. Quantitative Performance: Can provide good linearity and accuracy for specific applications[14][15].

Quantitative Performance Data

The following table summarizes key quantitative performance metrics for different spectroscopic methods applied to the analysis of tetrabutylammonium compounds.

Method	Analyte	Linearity (R²)	LOD	LOQ	Accuracy (% Recovery)	Precision (% RSD)
GC-MS	Tetrabutylammonium Bromide (TBAB) in Teneligliptin	0.9971 - 0.9995	0.3 µg/g	1.0 µg/g	88 - 102%	< 5%
LC-MS/MS	Tetrabutylammonium Bromide (TBAB) in Daclatasvir Dihydrochloride	0.9999	0.01%	0.031%	91.8 - 101.6%	3.8%
Ion Chromatography	Tetrabutylammonium Bromide (TBAB) in Levetiracetam	≥ 0.9999	39 ng (1.56 µg/g)	118 ng (4.72 µg/g)	94.7 - 96.5%	≤ 0.74%
UV-Vis Spectrophotometry	Tetrabutylammonium Permanganate (TBAP)	> 0.998	6.8 x 10⁻⁴ mmol/L	-	High (dependent on standard)	1.7 - 7.8%

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results.

¹H NMR Spectroscopy for Purity Determination (qNMR)

• Sample Preparation: Accurately weigh the tetrabutylammonium compound and a certified internal standard (e.g., maleic acid) into a vial. Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• Instrument Parameters: Acquire the ¹H NMR spectrum using a spectrometer with a high magnetic field strength (e.g., 400 MHz or higher). Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all relevant protons.

• Data Analysis: Integrate the signals corresponding to the tetrabutylammonium cation (e.g., the α-methylene protons) and the internal standard. Calculate the purity of the TBA compound based on the integral values, the number of protons, and the known purity of the internal standard.

FTIR Spectroscopy for Identification

• Sample Preparation: Prepare the sample as a KBr pellet, a thin film, or directly analyze using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the FTIR spectrum over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

• Data Analysis: Compare the obtained spectrum with a reference spectrum of the pure tetrabutylammonium compound. The presence of unexpected peaks may indicate impurities.

GC-MS for Volatile Impurity Analysis

This method is particularly useful for identifying and quantifying residual organic impurities or degradation products.

• Sample Preparation: Dissolve a known amount of the tetrabutylammonium compound in a suitable solvent (e.g., acetonitrile)[9].

• GC Conditions:

  • Column: DB-1 capillary column (or equivalent).

  • Injector: Split inlet.

  • Oven Program: Start at a suitable initial temperature, then ramp to a final temperature to ensure separation of all components.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization: Electron Ionization (EI).

  • Detection Mode: Selective Ion Monitoring (SIM) for target impurities or full scan for unknown identification.

• Data Analysis: Identify impurities by their retention time and mass spectrum. Quantify using a calibration curve generated from standards of the expected impurities.

Workflow and Logical Relationships

The selection and application of these techniques can be visualized in a logical workflow.

Caption: Workflow for TBA compound purity verification.

This logical diagram illustrates the typical progression from initial qualitative identification to quantitative purity assessment and impurity profiling.

Caption: Logical relationships of spectroscopic techniques.

References

• 1. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid Nuclear Magnetic Resonance (NMR) Spectroscopy in Transition—From Structure Elucidation to Multi-Analysis Method [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Tetrabutylammonium bromide(1643-19-2) IR Spectrum [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. spectrabase.com [spectrabase.com]
• 9. japsonline.com [japsonline.com]
• 10. researchgate.net [researchgate.net]
• 11. ejmanager.com [ejmanager.com]
• 12. Simultaneous analysis of quaternary ammonium cations and corresponding halide counterions by pyrolysis gas chromatography / mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. epub.jku.at [epub.jku.at]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to the Environmental Impact of Tetrabutylammonium Reagents

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) (TBA) salts are a class of phase-transfer catalysts (PTCs) widely employed in organic synthesis to facilitate reactions between reactants in immiscible phases. Their use is often aligned with the principles of green chemistry, as they can reduce the need for organic solvents and may allow reactions to proceed under milder conditions.[1][2][3] However, growing scrutiny of the entire lifecycle of chemical products necessitates a thorough assessment of the environmental footprint of these reagents themselves. This guide provides an objective comparison of the environmental impact of TBA reagents against common alternatives, supported by available data and experimental protocols.

Environmental Impact Profile of Tetrabutylammonium (TBA) Reagents

Quaternary ammonium (B1175870) compounds (QACs), the chemical class to which TBA reagents belong, are recognized as emerging environmental concerns due to their biological activity and potential for release into ecosystems.[4]

• Aquatic Toxicity : Like many QACs, TBA salts exhibit toxicity toward a wide range of aquatic organisms, including fish, algae, and invertebrates like daphnia.[5][6] Once in aquatic systems, water-soluble TBA salts can disperse easily.[7] Some may hydrolyze, releasing constituents like tributylamine, which is also toxic to aquatic life.[7] Studies have shown that various QACs are highly toxic to aquatic organisms, with EC50 (half-maximal effective concentration) values often below 1 µM.[8]

• Terrestrial Toxicity (Phytotoxicity) : TBA reagents can negatively impact terrestrial ecosystems. Research on tetrabutylammonium chloride ([TBA][Cl]) demonstrated a clear phytotoxic effect on both wheat and cucumber plants, causing significant inhibition of root and shoot growth.[9][10][11] This suggests that soil contamination via spills or improper disposal could harm plant life and disrupt local ecosystems.

• Biodegradability and Persistence : The biodegradability of QACs is a significant concern. While some may be degraded under aerobic conditions, their structure heavily influences the rate and extent of this process.[6] Many QACs are resistant to biodegradation, particularly under anaerobic conditions, leading to their accumulation in sewage sludge and sediments.[6] A study assessing tetrabutylammonium-based chiral ionic liquids found that they did not pass the OECD 301D Closed Bottle biodegradation test, indicating poor biodegradability.[12]

• Atmospheric and Soil Impact : Volatile components derived from TBA reagents, such as tributylamine, can be released into the atmosphere and participate in photochemical reactions, potentially contributing to the formation of secondary pollutants like ozone.[7] If introduced into the soil, TBA can disrupt microbial communities that are essential for nutrient cycling and soil fertility.[7]

Comparative Analysis of TBA Reagents and Alternatives

The selection of a phase-transfer catalyst involves a trade-off between reactivity, cost, stability, and environmental impact. Newer alternatives are being developed to improve upon the environmental profile of traditional QACs like TBA salts.

Catalyst Class	Key Performance Characteristics	Environmental Impact Profile	Cost & Stability
Tetrabutylammonium (TBA) Salts	Widely used, effective for many reactions, moderately active.[2]	High Aquatic & Terrestrial Toxicity [5][9] Poor Biodegradability [12] Potential for persistence in sediment.[6]	Relatively inexpensive.[2] Moderately stable up to 100°C but can decompose via Hofmann elimination under basic conditions.[2]
Other Quaternary Ammonium Salts	Efficacy depends on alkyl group lipophilicity (e.g., Benzyltriethylammonium chloride).[13]	Toxicity and biodegradability vary with structure. Longer alkyl chains can decrease biodegradability. Often still exhibit significant aquatic toxicity.[4]	Generally inexpensive.[2]
Phosphonium Salts	Similar mechanism to ammonium salts. Often used in applications requiring higher temperatures.[14]	Also exhibit aquatic toxicity. Stability can lead to persistence.	More expensive than ammonium salts but offer greater thermal stability.[2]
Crown Ethers & Cryptands	Highly effective catalysts due to strong cation complexation.	Known to be toxic.[15] Their persistence and potential for bioaccumulation are concerns.	Very expensive, which limits large-scale industrial use.[15]
Polyethylene (B3416737) Glycols (PEGs)	Can function as PTCs and are considered a greener alternative.[2]	Generally considered to have lower toxicity and better biodegradability compared to QACs.	Low cost and readily available.
Supported & Recyclable PTCs	Catalysts immobilized on polymers, silica, or nanoparticles.[16] Designed for easy separation and reuse.	Reduced Environmental Discharge : Recyclability minimizes release into waste streams.[16] Often designed for lower intrinsic toxicity.	Higher initial cost but can be more economical over time due to reuse.[16]

Experimental Protocols

1. Protocol for Biodegradability Assessment: OECD 301D (Closed Bottle Test)

This protocol outlines the key steps for assessing the ready biodegradability of a substance like a TBA reagent in an aerobic aqueous medium.

• Objective : To determine the extent of biodegradation by measuring oxygen consumption over a 28-day period.

• Methodology :

  • Preparation of Mineral Medium : A nutrient-rich medium (containing sodium, potassium, calcium, magnesium salts, and a phosphate (B84403) buffer) is prepared in high-purity water and saturated with air.

  • Preparation of Inoculum : An inoculum of microorganisms is sourced, typically from the effluent of a domestic wastewater treatment plant. It is filtered to remove large particles.

  • Test Setup : A known concentration of the test substance (e.g., tetrabutylammonium salt, typically 2-5 mg/L) is added to sealed, airtight bottles filled with the inoculated mineral medium.

  • Controls :

    • Blank Control : Bottles containing only the inoculated medium to measure the background respiration of the microorganisms.

    • Reference Control : Bottles containing the inoculated medium and a readily biodegradable reference substance (e.g., sodium benzoate) to verify the viability of the inoculum.

    • Toxicity Control : Bottles containing the test substance, the reference substance, and the inoculum to check if the test substance is toxic to the microorganisms.

  • Incubation : The bottles are incubated in the dark at a constant temperature (20 ± 1°C) for 28 days.

  • Measurement : The dissolved oxygen concentration in each bottle is measured at the beginning and end of the test period, and at regular intervals if desired.

  • Data Analysis : The amount of oxygen consumed by the microorganisms to degrade the test substance is calculated by subtracting the oxygen depletion in the blank control from that in the test bottles. The percentage of biodegradation is expressed as the ratio of consumed oxygen to the theoretical oxygen demand (ThOD) of the substance. A substance is considered "readily biodegradable" if it reaches >60% biodegradation within the 28-day window.[12]

2. Protocol for Aquatic Toxicity Assessment: Acute Immobilisation Test (Daphnia magna)

This protocol provides a general framework for determining the acute toxicity of a chemical to the freshwater invertebrate Daphnia magna.

• Objective : To determine the EC50, the concentration of the test substance that causes immobilization in 50% of the Daphnia population after a 48-hour exposure.

• Methodology :

  • Test Organisms : Neonates (Daphnia magna less than 24 hours old) are used for the test.

  • Test Solutions : A series of test solutions with different concentrations of the TBA reagent are prepared in a suitable culture medium. A geometric series of at least five concentrations is recommended.

  • Control Group : A control group is maintained in the culture medium without the test substance.

  • Test Setup : A set number of daphnids (e.g., 20) are divided among replicate test vessels for each concentration and the control. The vessels are kept at a constant temperature (20 ± 1°C) with a defined light-dark cycle.

  • Observation : The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

  • Data Analysis : The percentage of immobilized daphnids at each concentration is calculated. The 48-hour EC50 value and its confidence limits are determined using appropriate statistical methods, such as probit analysis.[8][17]

Visualizations

Caption: Logical workflow of the environmental fate and impact of TBA reagents.

Caption: Experimental workflow for the OECD 301D biodegradability test.

Conclusion

While tetrabutylammonium reagents are valuable tools in advancing green chemistry by enabling solvent-free or water-based reaction systems, they are not without their own environmental drawbacks.[1][14] Data indicates that TBA salts can be toxic to both aquatic and terrestrial life and exhibit poor biodegradability, leading to concerns about their persistence and long-term impact on ecosystems.[6][9][12]

For researchers and drug development professionals, a holistic view of sustainability is critical. This involves not only reducing solvent waste but also selecting catalysts with the most benign environmental profile possible. The development and adoption of alternatives, such as polyethylene glycols and particularly recyclable, supported phase-transfer catalysts, represent a promising path forward.[16] These next-generation catalysts aim to retain high performance while minimizing environmental release and intrinsic toxicity, aligning more closely with the foundational goals of sustainable chemistry.

References

• 1. jetir.org [jetir.org]
• 2. fzgxjckxxb.com [fzgxjckxxb.com]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Quaternary ammonium compounds (QACs): a review on occurrence, fate and toxicity in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What are the environmental impacts of Tetrabutylammonium Fluoride? - Blog [chemkente.com]
• 8. researchgate.net [researchgate.net]
• 9. Ionic Liquids as Environmental Pollutants—Analysis of the Effect of Tetrabutylammonium Chloride on the Growth and Development of Wheat and Cucumber - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ionic Liquids as Environmental Pollutants-Analysis of the Effect of Tetrabutylammonium Chloride on the Growth and Development of Wheat and Cucumber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 15. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 16. biomedres.us [biomedres.us]
• 17. researchgate.net [researchgate.net]

The Efficacy and Economy of Tetrabutylammonium Dibromochloride in Synthesis: A Comparative Analysis

For researchers and professionals in drug development and chemical synthesis, the choice of a brominating agent is a critical decision that balances reactivity, selectivity, safety, and cost. Tetrabutylammonium Dibromochloride (TBADBC) has emerged as a potential alternative to traditional brominating agents. This guide provides a comprehensive cost-benefit analysis of TBADBC, comparing it with established alternatives such as Tetrabutylammonium Tribromide (TBATB), N-Bromosuccinimide (NBS), and molecular bromine.

Performance and Cost: A Quantitative Comparison

The selection of a brominating agent is often a trade-off between its price and its performance in a specific chemical transformation. The following tables provide a quantitative comparison of TBADBC and its alternatives for a representative reaction: the α-bromination of acetophenone (B1666503).

Table 1: Cost Comparison of Brominating Agents

Reagent	Molecular Weight ( g/mol )	Purity (%)	Price (USD/g)	Price (USD/mol)
Tetrabutylammonium Dibromochloride (TBADBC)	437.73	>96.0	~195.36	~85.52
Tetrabutylammonium Tribromide (TBATB)	482.17	~99	~0.74 - 2.16	~0.36 - 1.04
N-Bromosuccinimide (NBS)	177.98	~99	~0.17 - 0.44	~0.03 - 0.08
Molecular Bromine (Br₂)	159.81	>99	~0.13 - 0.62	~0.02 - 0.10

Note: Prices are estimates based on currently available data from various suppliers and may vary depending on the vendor, quantity, and purity.

Table 2: Performance Comparison for the α-Bromination of Acetophenone

Reagent	Reaction Conditions	Reaction Time	Yield (%)	Key Advantages	Key Disadvantages
Tetrabutylammonium Dibromochloride (TBADBC)	Data not available	Data not available	Data not available	Solid, potentially safer and easier to handle than Br₂.	High cost, limited availability and experimental data.
Tetrabutylammonium Tribromide (TBATB)	Dichloromethane (B109758)/Methanol, Room Temp.[1]	1-5 hours[1]	~90[1]	Solid, stable, and provides good yields under mild conditions.[1]	Higher cost than NBS and Br₂.
N-Bromosuccinimide (NBS)	CCl₄, reflux with initiator (e.g., AIBN)	Varies (hours)	Good to excellent	Solid, easy to handle, selective for allylic and benzylic bromination.	Requires an initiator, potential for side reactions.
Molecular Bromine (Br₂)	Acetic Acid, Room Temp.	Varies (hours)	Good to excellent	Low cost, highly reactive.	Highly toxic, corrosive, volatile liquid, difficult to handle.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are representative protocols for the α-bromination of a ketone using TBATB and the bromination of an activated aromatic compound using NBS.

Protocol 1: α-Bromination of Acetophenone using Tetrabutylammonium Tribromide[1]

• Dissolve acetophenone (1 mmol) in a mixture of dichloromethane and methanol.

• Add an equimolar amount of Tetrabutylammonium Tribromide (1 mmol).

• Stir the reaction mixture at room temperature for 1-5 hours, monitoring the reaction progress by thin-layer chromatography.

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Regioselective Bromination of Phenol (B47542) using N-Bromosuccinimide

• Dissolve phenol (1 mmol) in a suitable solvent (e.g., acetonitrile).

• Add N-Bromosuccinimide (1.1 mmol).

• Stir the reaction mixture at room temperature. The reaction can be accelerated by the addition of an acid catalyst like montmorillonite (B579905) K-10 clay.

• Monitor the reaction by thin-layer chromatography.

• Once the starting material is consumed, dilute the reaction mixture with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude product.

• Purify by column chromatography to obtain the desired brominated phenol.

Visualizing the Synthesis Workflow

To illustrate the general process, the following diagram outlines a typical experimental workflow for a bromination reaction using a solid reagent like TBADBC or its alternatives.

A generalized workflow for a typical bromination reaction.

Logical Framework for Reagent Selection

The choice of a brominating agent is a multi-faceted decision. The following diagram illustrates the logical relationships influencing this selection process.

Decision-making flowchart for selecting a brominating agent.

Conclusion

Tetrabutylammonium Dibromochloride presents itself as a solid, and therefore potentially safer and more manageable, alternative to liquid bromine. However, its significantly higher cost and the current lack of extensive experimental data are major drawbacks. For routine α-brominations of ketones, Tetrabutylammonium Tribromide offers a good balance of performance, mild reaction conditions, and handling properties, albeit at a higher cost than NBS and bromine.[1] N-Bromosuccinimide remains a cost-effective and versatile reagent, particularly for allylic and benzylic brominations. Molecular bromine, despite its hazardous nature, is the most economical option, making it suitable for large-scale industrial applications where cost is the primary driver and appropriate safety measures are in place.[2]

Ultimately, the choice of a brominating agent will depend on a careful evaluation of the specific requirements of the synthesis, including the nature of the substrate, the desired selectivity, the scale of the reaction, safety considerations, and budgetary constraints. While TBADBC's high price may currently limit its widespread use, future research may reveal specific applications where its unique properties justify the cost.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Tetrabutylammonium Dibromochloride: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of Tetrabutylammonium dibromochloride, a quaternary ammonium (B1175870) salt that requires careful management due to its potential hazards. Adherence to these protocols is critical for minimizing environmental impact and protecting personnel.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with Tetrabutylammonium dibromochloride and to use appropriate personal protective equipment (PPE). The compound is harmful if swallowed, causes skin and eye irritation, and is harmful to aquatic life with long-lasting effects.[1][2]

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification	Purpose
Gloves	Chemical-resistant gloves (e.g., nitrile rubber)	To prevent skin contact.
Eye Protection	Chemical safety goggles or a face shield	To protect eyes from splashes and dust.[3]
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 136 approved respirator if there is a risk of inhaling dust, especially in poorly ventilated areas.	To prevent respiratory irritation from dust.[4]

Step-by-Step Disposal Protocol

The disposal of Tetrabutylammonium dibromochloride must be conducted in accordance with local, state, and federal regulations.[3] Never discharge the chemical into drains or the environment.[1][5]

• Waste Identification and Segregation:

  • Designate a specific, clearly labeled waste container for Tetrabutylammonium dibromochloride and any materials contaminated with it.

  • Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.[1]

• Containerization:

  • Use a chemically compatible, sealable container for the waste.

  • Ensure the container is properly labeled with the chemical name ("Tetrabutylammonium dibromochloride") and appropriate hazard symbols.

• Spill Management:

  • In the event of a spill, first, remove all sources of ignition.[3]

  • Clean up spills immediately using dry methods to avoid generating dust.[3]

  • Sweep up the spilled solid and place it into the designated, labeled waste container.[5]

  • Avoid contact with skin and eyes by wearing the appropriate PPE.[3]

• Disposal of Contaminated Materials:

  • Any materials used to clean up spills (e.g., absorbent pads, wipes) and any contaminated personal protective equipment should be placed in the designated waste container.

  • Contaminated packaging should be treated as the chemical waste itself and disposed of accordingly.[6]

• Final Disposal:

  • Arrange for the collection and disposal of the waste through an approved and licensed waste disposal contractor.

  • The waste should be taken to an approved waste disposal plant.[1][5] One recommended method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational flow for the proper disposal of Tetrabutylammonium dibromochloride.

Disposal Workflow for Tetrabutylammonium Dibromochloride

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. moellerchemie.com [moellerchemie.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.dk [fishersci.dk]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]

Essential Safety and Logistical Guidance for Handling Tetrabutylammonium Halides

Note on Chemical Identity: The query for "Tetrabutylammonium Dibromochloride" did not yield a standard chemical with a dedicated Safety Data Sheet (SDS). However, "Tetrabutylammonium Dichlorobromide" is a recognized compound. Due to the limited availability of detailed safety information for this specific compound, this guide is based on the comprehensive safety data for the closely related and commonly used laboratory chemicals, Tetrabutylammonium (B224687) Bromide and Tetrabutylammonium Chloride. The provided recommendations are founded on the principle of handling a substance that is known to cause skin and serious eye irritation.

This document provides crucial safety and logistical information for laboratory professionals, including researchers, scientists, and drug development experts, who handle tetrabutylammonium salts. The following procedures are designed to ensure safe handling from receipt to disposal.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling tetrabutylammonium halides.

Protection Type	Recommended Equipment	Specification
Eye Protection	Chemical safety goggles or glasses	Must conform to EN 166 or OSHA 29 CFR 1910.133 standards.[1]
Hand Protection	Protective gloves	Nitrile rubber, butyl rubber, or polychloroprene gloves are suitable.[2]
Skin and Body Protection	Laboratory coat and appropriate protective clothing	Wear to prevent skin exposure.[1]
Respiratory Protection	Not required under normal use with adequate ventilation	For large-scale operations or in case of emergency, a NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[1]

Safe Handling and Disposal Protocol

A systematic approach to handling and disposal is essential to minimize risks in the laboratory.

1. Engineering Controls and Pre-Handling Checks:

• Ventilation: Always handle tetrabutylammonium halides in a well-ventilated area. For procedures that may generate dust, use a chemical fume hood.[1]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[1]

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for the specific tetrabutylammonium salt being used.

2. Handling Procedure:

• Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

• Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.

• Avoid Contact: Prevent contact with skin and eyes. Do not breathe in dust.

• Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or leaving the laboratory. Do not eat, drink, or smoke in the handling area.[3]

3. Storage:

• Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

• Incompatibilities: Store away from strong oxidizing agents.[1]

• Moisture: Protect from moisture as the compound can be hygroscopic.[1]

4. Spill and Emergency Procedures:

• Minor Spills: For small spills, sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[1]

• Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

• First Aid - Eyes: If contact with eyes occurs, immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• First Aid - Skin: In case of skin contact, immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[1]

• First Aid - Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.

• First Aid - Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]

5. Disposal:

• Waste Container: Dispose of waste in a designated and approved waste disposal container.

• Regulations: All waste disposal must be conducted in accordance with local, state, and federal regulations. Do not empty into drains or release into the environment.[1][3]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of tetrabutylammonium halides in a laboratory setting.

Caption: Workflow for Safe Handling of Tetrabutylammonium Halides.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. fishersci.dk [fishersci.dk]